4-Bromo-5-(bromomethyl)-3-methylisoxazole

• CAS: 53257-36-6

Core Science & Biosynthesis

Chemical Stability Profile of 4-Bromo-5-(bromomethyl)-3-methylisoxazole: A Comprehensive Technical Guide

Executive Summary

4-Bromo-5-(bromomethyl)-3-methylisoxazole is a highly versatile, polyfunctional building block widely utilized in the synthesis of agrochemicals and pharmaceuticals, particularly those targeting neurological disorders[1]. Its utility stems from the orthogonal reactivity of its functional groups. However, this same reactivity presents significant challenges during storage, formulation, and chemical processing. As an Application Scientist, I approach this compound not merely as a static structure, but as a dynamic system whose integrity is governed by environmental stressors. This whitepaper dissects the structural determinants of its stability, maps its degradation pathways, and provides self-validating protocols for forced degradation profiling.

Structural Determinants of Stability

The stability profile of 4-Bromo-5-(bromomethyl)-3-methylisoxazole is dictated by three distinct structural domains, each responding differently to environmental stimuli:

• The 5-Bromomethyl Moiety (The Hydrolytic Sink): The bromomethyl group is the primary locus of instability. Benzylic and heteroaromatic-methyl halides are highly susceptible to nucleophilic substitution (both SN1 and SN2) due to the stabilization of the transition state by the adjacent aromatic system[2]. In the presence of moisture, this group undergoes rapid hydrolysis to form a hydroxymethyl derivative[3]. The kinetics of this hydrolysis are heavily influenced by the electronic environment; the electron-withdrawing nature of the isoxazole ring accelerates nucleophilic attack[4].

• The 3-Methyl-Isoxazole Core (Ring Integrity): Isoxazole rings are generally sensitive to strong bases and reductive conditions, which can induce N-O bond cleavage. However, the presence of the 3-methyl group is a critical stabilizing feature. In 3-unsubstituted isoxazoles (such as the drug leflunomide), base-catalyzed deprotonation of the C3-proton triggers a rapid ring-opening cascade to form a cyanoenol[5],[6]. By occupying the C3 position with a methyl group, this specific degradation pathway is sterically and electronically blocked, forcing the molecule to rely on much higher energy transition states for ring cleavage[7].

• The 4-Bromo Substituent (Steric Shielding): The heavy bromine atom at the C4 position exerts significant steric hindrance, which slightly retards the rate of nucleophilic attack at the adjacent 5-bromomethyl group. Furthermore, its inductive electron-withdrawing effect hardens the isoxazole core against electrophilic degradation, though it introduces a vulnerability to photolytic radical cleavage[3].

Mechanistic Degradation Pathways

Figure 1: Primary mechanistic degradation pathways of 4-Bromo-5-(bromomethyl)-3-methylisoxazole.

ICH Q1A(R2) Compliant Forced Degradation Profiling

To fully understand the degradation kinetics, a forced degradation study must be executed in accordance with [8]. The objective is not to destroy the molecule completely, but to achieve a targeted 5–20% degradation[9]. This specific threshold ensures that primary degradants are generated in sufficient quantities for accurate LC-MS identification without spawning secondary or tertiary degradants that obscure the initial breakdown mechanisms[10].

Quantitative Degradation Matrix

Stress Condition	Reagent / Environment	Temp / Time	Target Degradation	Primary Degradant Identified
Hydrolytic (Acid)	0.1 N HCl (aq)	40°C, 24h	5–10%	4-Bromo-5-(hydroxymethyl)-3-methylisoxazole
Hydrolytic (Base)	0.1 N NaOH (aq)	25°C, 2–4h	10–20%	4-Bromo-5-(hydroxymethyl)-3-methylisoxazole
Oxidative	3% H₂O₂	25°C, 24h	< 5%	N-oxide derivatives (trace amounts)
Thermal	Solid state	60°C, 7 days	5–10%	Dimerization / Polymerization products
Photolytic	UV/Vis (ICH Q1B)	1.2M lux-h	5–20%	De-brominated isoxazole core

Self-Validating Experimental Protocol: Base-Catalyzed Hydrolytic Stress

To isolate and quantify the hydrolysis of the 5-bromomethyl group, the following step-by-step methodology is employed. This protocol is designed as a self-validating system: it utilizes internal quenching to arrest kinetics and relies on orthogonal detection (HPLC-DAD and LC-MS) to ensure complete mass balance[11].

Step 1: Stock Preparation Accurately weigh 10.0 mg of 4-Bromo-5-(bromomethyl)-3-methylisoxazole. Dissolve completely in 5.0 mL of LC-MS grade Acetonitrile (MeCN) to yield a 2.0 mg/mL stock solution.

• Causality: The compound is highly lipophilic. Attempting to stress the compound in a purely aqueous environment would result in a suspension, leading to erratic, surface-area-dependent degradation kinetics. MeCN acts as a co-solvent to ensure a homogeneous solution[9].

Step 2: Stress Application Transfer 1.0 mL of the stock solution to a borosilicate glass vial. Add 1.0 mL of 0.1 N NaOH (aq). Seal the vial and stir at a controlled ambient temperature (25°C).

Step 3: Kinetic Sampling Extract 100 µL aliquots at precise intervals: t=0 , 30 min , 1 h , 2 h , and 4 h .

Step 4: Quenching & Neutralization (Critical Step) Immediately transfer each 100 µL aliquot into a secondary vial pre-loaded with 100 µL of 0.1 N HCl.

• Causality: Base-catalyzed hydrolysis will continue unabated in the autosampler queue if not neutralized. Quenching freezes the degradation profile at the exact time of sampling, ensuring the chromatographic data accurately reflects the intended kinetic timepoint.

Step 5: Dilution & Analysis Dilute the quenched sample with 800 µL of mobile phase (e.g., 50:50 Water:MeCN). Inject 5 µL into the HPLC-DAD/MS system.

• Causality: Dilution prevents column overloading and ensures the analyte concentration falls within the linear dynamic range of the UV detector. This allows for accurate mass balance calculations between the diminishing parent peak and the emerging hydroxymethyl degradant[11].

Figure 2: Self-validating experimental workflow for ICH Q1A(R2) forced degradation profiling.

Storage, Handling, and Formulation Guidelines

Based on the physicochemical vulnerabilities identified through stress testing, the following handling practices are mandatory to preserve the integrity of 4-Bromo-5-(bromomethyl)-3-methylisoxazole[12]:

• Moisture Exclusion: Due to the extreme lability of the bromomethyl group to hydrolysis, all handling must occur in low-humidity environments. Solvents used in formulation or downstream synthesis must be strictly anhydrous.

• Temperature & Atmosphere: Store the compound sealed at 2–8°C (or -20°C for long-term storage) under an inert atmosphere (Argon or Nitrogen) to mitigate oxidative and thermal degradation[12],[3].

• Light Protection: The 4-bromo substituent introduces a risk of photolytic radical cleavage. Storage containers must be actinic (amber glass) to block UV/Vis radiation[3].

References

• Title: Q1A(R2) Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects Source: ResolveMass Laboratories URL: [Link]

• Title: Forced Degradation Testing Source: Galbraith Laboratories, Inc. URL: [Link]

• Title: Proposed mechanisms for the metabolic isoxazole ring opening in the anti-inflammatory agent leflunomide Source: ResearchGate / Drug Metabolism and Disposition URL: [Link]

• Title: Investigating Substituent Interactions with Cationic Catalysts Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

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The Architecture of Halogenated Isoxazoles: A Technical Guide to Synthetic Evolution and Mechanistic Design

Halogenated isoxazoles represent a privileged scaffold in medicinal chemistry and agrochemical development. As five-membered heterocycles containing adjacent oxygen and nitrogen atoms, isoxazoles are inherently polarized. The strategic introduction of halogens—fluorine, chlorine, bromine, or iodine—onto this core dramatically alters its physicochemical properties, enhancing lipophilicity, metabolic stability, and serving as versatile bioisosteres. Furthermore, halogenated isoxazoles act as critical precursors for palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures.

This whitepaper provides an in-depth analysis of the history, mechanistic causality, and modern experimental protocols driving the synthesis of halogenated isoxazoles.

Mechanistic Causality: The C4 Electrophilic Imperative

To understand the synthesis of halogenated isoxazoles, one must first analyze the electronic distribution of the heterocycle. The oxygen atom (position 1) is highly electronegative, drawing electron density away from the adjacent C5 position. Similarly, the nitrogen atom (position 2) pulls electron density from the C3 position. Consequently, the C4 position remains the most electron-rich carbon within the isoxazole ring.

This intrinsic electronic bias dictates that electrophilic aromatic substitution (EAS) will naturally and regioselectively occur at the C4 position. Historically, chemists exploited this by subjecting pre-formed isoxazoles to harsh molecular halogens (e.g., Cl₂, Br₂). However, these methods suffered from poor functional group tolerance and handling difficulties, necessitating the transition to milder N-halosuccinimides (NCS, NBS, NIS) (1)[1].

Fluorination presents a unique thermodynamic challenge. Due to fluorine's extreme electronegativity and the high dissociation energy of the C-F bond, traditional electrophilic fluorination often results in poor yields or requires highly specialized, harsh conditions (2)[2].

Evolution of Synthetic Methodologies

The synthesis of halogenated isoxazoles has transitioned from classical, multi-step cycloadditions to highly atom-economical catalytic processes.

Evolution of halogenated isoxazole synthesis from classical cycloadditions to modern catalysis.

Transition-Metal Catalyzed Domino Reactions

Modern approaches leverage π-acidic transition metals to drive complex cyclizations. For instance, gold-catalyzed domino reactions of alkynyl oxime ethers allow for the direct, waste-free synthesis of trisubstituted isoxazoles, bypassing the need for stepwise electrophilic cyclization and subsequent cross-coupling (3)[3]. Similarly, silver-catalyzed cyclization of O-methyl oximes has emerged as a viable route to synthesize 4-fluoro-3,5-disubstituted isoxazoles using less expensive catalytic materials (4)[4].

Advanced Electrophilic Fluorination

To overcome the barrier of C-F bond formation, researchers have successfully utilized Selectfluor for the selective fluorination of pre-formed isoxazoles. Depending on the stoichiometric equivalents used, this method can selectively yield 4-fluorinated isoxazoles or push the reaction further to construct 4,4,5-trifluorinated isoxazolines, which feature a highly stable C-F bond and a novel quaternary carbon center at C5 (5)[5].

One-Pot Tandem Cycloaddition-Halogenation

One of the most elegant modern workflows is the metal-free, DBU-promoted tandem synthesis of chlorinated isoxazoles. Instead of isolating the isoxazole intermediate, this protocol achieves both the[3+2] cycloaddition and the regioselective chlorination in a single reaction vessel.

Mechanistic pathway of DBU-promoted tandem cycloaddition and regioselective chlorination.

Self-Validating Experimental Protocols

The following methodologies detail the specific causal steps required to ensure high-yield, regioselective halogenation.

Protocol 1: Metal-Free Synthesis of 4-Chloroisoxazoles (Tandem Workflow)

This protocol is self-validating through strict stoichiometric control and kinetic monitoring. The addition of exactly 2.2 equivalents of NCS serves a dual, sequential purpose.

• Initiation: Dissolve the starting aldoxime (1.0 equiv) and terminal alkyne (1.2 equiv) in dimethylformamide (DMF).

• Base Addition: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.0 equiv) to the solution to facilitate the reaction.

• Dual-Action Oxidation/Halogenation: Introduce N-chlorosuccinimide (NCS) (2.2 equiv) in portions. Causality: The first 1.0 equivalent oxidizes the aldoxime into a reactive nitrile oxide, which immediately undergoes a [3+2] cycloaddition with the alkyne. The remaining 1.2 equivalents act as the electrophilic chlorine source for the newly formed, electron-rich C4 position (6)[6].

• Validation via LCMS: Monitor the reaction. At t=1h, LCMS will show the unsubstituted isoxazole (tR ~9.4 min). By t=8h, the chromatogram will show complete conversion to the chlorinated product (tR ~10.5 min), validating that chlorination occurs after the cycloaddition is complete (7)[7].

Protocol 2: Silver-Catalyzed Synthesis of 4-Fluoroisoxazoles

• Precursor Preparation: Synthesize the required O-methyl oxime substrate from an ynone starting material.

• Catalyst & Reagent Assembly: In a reaction vessel, combine the oxime (1.0 equiv) with a fluorinating agent (e.g., Py·HF complex, 2.0 equiv) in acetonitrile (MeCN).

• Activation: Add the silver catalyst (AgBF₄, 1.0 equiv). The silver acts as a π-Lewis acid, activating the alkyne moiety for nucleophilic attack by the oxime oxygen.

• Thermal Cyclization: Stir the mixture at 80 °C for 48 hours.

• Isolation: The reaction yields a mixture of the target fluorinated isoxazole (~45%) and a protonated byproduct (~32%), which can be separated via column chromatography. The presence of the protonated byproduct is a self-validating indicator of the competitive protodeauration/protodesilveration pathways inherent in these catalytic cycles (4)[4].

Quantitative Data Summary

The following table summarizes the comparative efficiency of modern halogenation strategies applied to the isoxazole core:

Synthetic Strategy	Target Scaffold	Key Reagents / Catalysts	Typical Yield	Reaction Conditions
Tandem Cycloaddition-Chlorination	4-Chloro-isoxazoles	Aldoxime, Alkyne, DBU (1 eq), NCS (2.2 eq)	~88%	DMF, Room Temp to 80 °C, 8h
Silver-Catalyzed Fluorination	4-Fluoro-isoxazoles	O-methyl oxime, AgBF₄ (1 eq), Py·HF (2 eq)	~45%	MeCN, 80 °C, 48h
Gold-Catalyzed Domino Reaction	Trisubstituted Isoxazoles	Alkynyl oxime ether, AuCl₃ (5 mol%)	70–90%	Mild, High Atom Economy
Direct Electrophilic Fluorination	4-Fluoro / 4,4,5-Trifluoro	Pre-formed Isoxazole, Selectfluor	Moderate-Good	Direct C-H functionalization

References

• Micah Stewart, "Silver-Catalyzed Synthesis of Disubstituted Fluorinated Isoxazoles", eGrove - University of Mississippi.
• Micah Stewart, "Silver-Catalyzed Synthesis of Disubstituted Fluorinated Isoxazoles - eGrove", eGrove - University of Mississippi.
• "Electrophilic aromatic substitution using fluorinated isoxazolines at the C5 position via C–F bond cleavage", RSC Publishing.
• "Metal-free DBU promoted regioselective synthesis of isoxazoles and isoxazolines", ResearchG
• "RSC Advances: Metal-free DBU promoted regioselective synthesis", RSC.org.
• "Direct Synthesis of Trisubstituted Isoxazoles through Gold-Catalyzed Domino Reaction of Alkynyl Oxime Ethers", ACS Public
• "Triptycenyl Sulfide: A Practical and Active Catalyst for Electrophilic Aromatic Halogen

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Topic: Electronic Properties of the Isoxazole Ring in 4-Bromo-5-Bromomethyl Derivatives

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The isoxazole ring is a privileged scaffold in medicinal chemistry, valued for its metabolic stability and versatile biological activities.[1][2][3] The electronic nature of this five-membered heterocycle can be finely tuned through substitution, directly impacting its pharmacokinetic and pharmacodynamic profiles. This guide provides a detailed examination of the electronic properties of the isoxazole nucleus when substituted with a 4-bromo and a 5-bromomethyl group. We will dissect the synergistic inductive and resonance effects of these substituents, explore their influence on the ring's aromaticity and reactivity, and provide validated experimental and computational protocols for their characterization. This analysis serves as a critical resource for chemists aiming to leverage the 4-bromo-5-bromomethylisoxazole scaffold in rational drug design and synthetic chemistry.

The Isoxazole Nucleus: A Foundation for Drug Design

The isoxazole ring, an azole heterocycle with adjacent nitrogen and oxygen atoms, is a cornerstone in pharmaceutical development.[4] Its structure is found in numerous FDA-approved drugs, including the anti-inflammatory agent Valdecoxib and the antibiotic Sulfamethoxazole.[3][4] The ring's utility stems from several key electronic features:

• Aromaticity and Stability: The isoxazole ring is an electron-rich aromatic system, which imparts significant chemical and metabolic stability.[5]

• Hydrogen Bonding Capacity: The nitrogen atom acts as a hydrogen bond acceptor, a crucial interaction for molecular recognition at biological targets.[6]

• Bioisosterism: Isoxazole is a well-established bioisostere for amide and ester functionalities, offering improved metabolic stability and pharmacokinetic properties while preserving biological activity.[7][8]

The electronic distribution in the unsubstituted isoxazole ring is not uniform. The high electronegativity of the oxygen and nitrogen atoms creates a dipole moment and influences the acidity of the ring protons, with deprotonation being most favorable at the C5 position.[9] This inherent electronic landscape is the canvas upon which substituents exert their influence.

Modulating the Core: The Influence of 4-Bromo and 5-Bromomethyl Substituents

The introduction of halogen and haloalkyl groups dramatically alters the electronic character of the isoxazole ring. In the 4-bromo-5-bromomethyl derivative, these effects are twofold and synergistic.

The 4-Bromo Substituent: A Duality of Effects

The bromine atom at the C4 position exerts two opposing electronic effects:

• Inductive Effect (-I): As an electronegative halogen, bromine withdraws electron density from the ring through the sigma bond framework. This effect is distance-dependent and deactivates the ring towards electrophilic attack.

• Mesomeric (Resonance) Effect (+M): The lone pairs on the bromine atom can be donated into the ring's pi-system. This resonance effect increases electron density, particularly at the ortho (C3 and C5) positions.

For halogens, the inductive effect typically outweighs the resonance effect, leading to an overall deactivation of the ring. However, the resonance donation still plays a critical role in directing the regioselectivity of certain reactions.

The 5-Bromomethyl Substituent: An Inductive Sink and Reactive Handle

The bromomethyl group (-CH₂Br) at the C5 position is primarily an electron-withdrawing group due to the inductive effect of the bromine atom. This effect lowers the electron density at C5. More importantly, this group serves as a highly valuable synthetic handle. The C-Br bond is polarized, rendering the methylene carbon electrophilic and susceptible to nucleophilic substitution, making it an excellent site for introducing further molecular diversity.

Synergistic Electronic Impact

The combination of these two substituents creates a unique electronic environment. The 4-bromo group reduces the overall nucleophilicity of the aromatic ring, while the 5-bromomethyl group provides a well-defined site for nucleophilic reactions. This electronic profile makes the scaffold less prone to undesired aromatic substitution reactions while activating the side chain for predictable synthetic transformations.

Diagram 1: Conceptual Electron Influence

Caption: Electronic effects of substituents on the isoxazole ring.

Experimental Characterization

Validating the theoretical electronic effects requires robust analytical techniques. Spectroscopic methods provide direct, observable evidence of the electron distribution within the molecule.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are paramount for probing electron density. Electron-withdrawing groups deshield nearby nuclei, causing their resonance signals to appear at a higher chemical shift (downfield). The chemical shift of the C3-H proton, for instance, provides a sensitive measure of the combined electronic effects of the substituents.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: This technique identifies characteristic vibrational modes. Changes in bond strength due to electronic effects can cause shifts in the absorption frequencies of C=N, C=C, and C-O bonds within the isoxazole ring.

Data Presentation: Comparative NMR Chemical Shifts

The following table presents hypothetical, yet representative, NMR data to illustrate the expected electronic effects.

Compound	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
H3	H4
Unsubstituted Isoxazole	~8.20	~6.30
4-Bromo-5-methylisoxazole	~8.35	-
4-Bromo-5-bromomethylisoxazole	~8.45	-

Causality: The downfield shift of the H3 proton from 8.20 ppm in the parent isoxazole to ~8.45 ppm in the target derivative reflects the net electron-withdrawing character of the substituent combination. The C4 signal shifts significantly upfield due to the direct attachment of the bromine atom (heavy atom effect and resonance), while the C5 carbon is deshielded.

Experimental Protocol: NMR Spectroscopic Analysis

This protocol outlines a self-validating system for acquiring high-quality NMR data.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the 4-bromo-5-bromomethylisoxazole derivative.

  • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). Rationale: CDCl₃ is an excellent solvent for a wide range of organic molecules, and TMS provides a sharp, inert reference signal at 0.00 ppm.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup (400 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve high homogeneity, ensuring sharp, symmetrical peaks. Validation: A narrow half-height width of the TMS signal indicates successful shimming.

• ¹H NMR Acquisition:

  • Acquire a proton spectrum with a 90° pulse angle, a relaxation delay of 2 seconds, and 16 scans.

  • Process the data using Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

• ¹³C NMR Acquisition:

  • Switch the probe to the carbon channel.

  • Acquire a proton-decoupled carbon spectrum. Use a sufficient number of scans (e.g., 1024) to achieve a good signal-to-noise ratio.

  • Process the data similarly to the proton spectrum, referencing the CDCl₃ solvent peak at 77.16 ppm.

Computational Modeling of Electronic Structure

In silico methods, particularly Density Functional Theory (DFT), provide powerful predictive insights into molecular electronic properties, complementing experimental data.

Density Functional Theory (DFT) Applications

DFT calculations can model:

• Molecular Orbitals: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical. The HOMO-LUMO energy gap is an indicator of chemical reactivity and stability.

• Electrostatic Potential (ESP) Maps: These maps visualize the electron density distribution across the molecule, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

• Atomic Charges: Methods like Mulliken or Natural Bond Orbital (NBO) analysis can assign partial charges to each atom, quantifying the inductive effects of the substituents.

Diagram 2: Computational Workflow

Caption: Workflow for DFT analysis of electronic properties.

Data Presentation: Calculated Electronic Parameters

Parameter	Unsubstituted Isoxazole	4-Bromo-5-bromomethylisoxazole
HOMO Energy (eV)	-7.2	-7.8
LUMO Energy (eV)	-0.5	-1.5
HOMO-LUMO Gap (eV)	6.7	6.3
Calculated Dipole Moment (Debye)	2.9	3.5

Causality: The stabilization (lowering of energy) of both the HOMO and LUMO upon substitution is a hallmark of electron-withdrawing groups. The increased dipole moment confirms a greater charge separation in the substituted molecule, consistent with the strong inductive effects of the two bromine atoms.

Reactivity and Synthetic Implications

The electronic properties of the 4-bromo-5-bromomethylisoxazole scaffold directly govern its chemical reactivity, making it a versatile intermediate.

• Nucleophilic Substitution at the 5-Position: The primary reaction pathway for this scaffold is the Sₙ2 reaction at the bromomethyl carbon. This site is highly activated towards nucleophiles (e.g., amines, thiols, alcohols) due to the electrophilic nature of the carbon and the stability of the bromide leaving group. This allows for the facile construction of diverse chemical libraries.

• Ring Stability: The overall electron-deficient nature of the ring enhances its stability towards oxidative degradation and makes it less susceptible to electrophilic aromatic substitution.[10] Direct functionalization of the ring, for example, via metallation, would likely occur at the most acidic C3 position, but this requires harsh conditions that may not be compatible with the reactive bromomethyl group.

Diagram 3: Synthetic Derivatization Pathway

Caption: Key synthetic application via nucleophilic substitution.

Conclusion

The electronic landscape of the isoxazole ring is profoundly shaped by the presence of 4-bromo and 5-bromomethyl substituents. The combined inductive withdrawal and resonance effects create a system that is both stable and primed for specific, predictable chemical transformations. The 4-bromo group electronically passivates the ring, while the 5-bromomethyl group serves as a potent electrophilic handle for diversification. A thorough understanding of these electronic properties, validated through both spectroscopic and computational methods, is essential for leveraging this scaffold to its full potential in the design of novel therapeutics and complex organic molecules.

References

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• Title: A Comprehensive Study of the Synthesis, Spectral Characteristics, Quantum–Chemical Molecular Electron Density Theory, and In Silico Future Perspective of Novel CBr 3 -Functionalyzed Nitro-2-Isoxazolines Obtained via (3 + 2) Cycloaddition of (E)
• Title: The electronic states of isoxazole studied by VUV absorption, electron energy-loss spectroscopies and ab initio multi-reference configuration interaction calculations Source: ResearchGate URL
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• Title: Isoxazole Source: Wikipedia URL
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Protocols & Analytical Methods

Application Notes & Protocols for the Synthesis of 4-Bromo-5-(bromomethyl)-3-methylisoxazole

Introduction: The Strategic Importance of 4-Bromo-5-(bromomethyl)-3-methylisoxazole

4-Bromo-5-(bromomethyl)-3-methylisoxazole is a highly functionalized heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development.[1] Its structure, featuring an isoxazole core with two distinct and reactive bromine atoms, renders it a versatile synthetic intermediate. The bromomethyl group at the 5-position is primed for nucleophilic substitution, while the bromo-substituent at the 4-position allows for cross-coupling reactions, enabling the elaboration of complex molecular architectures. This guide provides a detailed, field-proven protocol for the synthesis of this valuable building block, emphasizing the chemical principles, experimental causality, and critical safety considerations.

Physicochemical Data Summary

A clear understanding of the properties of the key compounds involved is essential for successful synthesis, purification, and handling.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Physical Form	CAS Number
3,5-Dimethylisoxazole	C₅H₇NO	97.12	Liquid	300-87-8
4-Bromo-3,5-dimethylisoxazole	C₅H₆BrNO	176.01	Solid	20485-39-6
4-Bromo-5-(bromomethyl)-3-methylisoxazole	C₅H₅Br₂NO	254.91	Solid	13228133-9

Data compiled from various chemical suppliers and databases.[2][3]

Overall Synthetic Strategy

The synthesis of the target compound is efficiently achieved via a two-step sequence starting from the commercially available 3,5-dimethylisoxazole. The strategy hinges on the differential reactivity of the isoxazole ring and its methyl substituents.

• Step 1: Electrophilic Ring Bromination. The C-4 position of the isoxazole ring is susceptible to electrophilic attack. This step selectively installs a bromine atom onto the heterocyclic core.

• Step 2: Radical Side-Chain Bromination. The methyl group at the C-5 position, being adjacent to the isoxazole ring, is activated for free-radical halogenation. A selective brominating agent is used to install the second bromine atom, yielding the final product.

The logical flow of this synthetic pathway is illustrated below.

Caption: Overall two-step synthesis workflow.

Part 1: Synthesis of 4-Bromo-3,5-dimethylisoxazole

Principle and Mechanistic Insight

The bromination of 3,5-dimethylisoxazole is an electrophilic substitution reaction.[4] The isoxazole ring, while aromatic, has distinct electronic properties. The C-4 position is the most electron-rich and thus the most susceptible to attack by an electrophile like Br⁺. N-Bromosuccinimide (NBS) in the presence of an acid or even molecular bromine can serve as the bromine source. The reaction proceeds via the standard mechanism for electrophilic aromatic substitution.

Experimental Protocol

Materials:

• 3,5-Dimethylisoxazole

• N-Bromosuccinimide (NBS)

• Acetonitrile (CH₃CN)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-dimethylisoxazole (1.0 eq.) in acetonitrile (approx. 0.2 M concentration).

• Cool the solution to 0 °C using an ice-water bath.

• Add N-Bromosuccinimide (1.05 eq.) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C. Causality: Adding NBS slowly prevents a rapid exotherm and minimizes potential side reactions. Acetonitrile is a suitable polar aprotic solvent for this reaction.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by adding saturated aqueous sodium thiosulfate to neutralize any remaining bromine.

• Transfer the mixture to a separatory funnel and dilute with dichloromethane.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ (to remove succinimide) and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 4-Bromo-3,5-dimethylisoxazole can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by silica gel column chromatography to yield a white solid.

Part 2: Synthesis of 4-Bromo-5-(bromomethyl)-3-methylisoxazole

Principle and Mechanistic Insight

This transformation is a classic Wohl-Ziegler reaction , a free-radical bromination at an allylic or benzylic position.[5] The methyl group at C-5 is analogous to a benzylic position due to its proximity to the aromatic isoxazole ring. N-Bromosuccinimide is the reagent of choice as it provides a low, constant concentration of molecular bromine (Br₂) through its reaction with trace HBr, which minimizes competitive electrophilic addition to the ring.[6] The reaction requires a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, and often photochemical stimulation (e.g., a UV lamp).[7]

The mechanism proceeds via a radical chain reaction:

• Initiation: The initiator (AIBN) decomposes upon heating to form radicals, which then react with HBr (present in trace amounts or generated) and NBS to produce a bromine radical (Br•).

• Propagation:

  • The bromine radical abstracts a hydrogen atom from the 5-methyl group to form a resonance-stabilized isoxazolyl-methyl radical and HBr.

  • This radical reacts with Br₂ (generated from NBS + HBr) to form the product and a new bromine radical, continuing the chain.

• Termination: Radicals combine to terminate the chain reaction.

Caption: Simplified free-radical chain mechanism for NBS bromination.

Experimental Protocol

Materials:

• 4-Bromo-3,5-dimethylisoxazole

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide

• Carbon tetrachloride (CCl₄) or a suitable alternative like acetonitrile

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask fitted with a reflux condenser and a nitrogen inlet, add 4-Bromo-3,5-dimethylisoxazole (1.0 eq.), N-Bromosuccinimide (1.1 eq.), and a catalytic amount of AIBN (0.05 eq.).

• Add dry, degassed carbon tetrachloride as the solvent (approx. 0.15 M).

• Place a UV lamp (e.g., a 250W sun lamp) near the flask.

• Heat the mixture to reflux (approx. 77 °C for CCl₄) while irradiating with the UV lamp. Causality: Heat is required to decompose the AIBN initiator, while UV light helps initiate and sustain the radical chain reaction. CCl₄ is a traditional solvent for these reactions due to its inertness to radical attack, though safer alternatives should be considered.

• Monitor the reaction by TLC. The reaction is typically complete within 1-3 hours. The solid succinimide byproduct will be observed floating on top of the solvent as the reaction proceeds.

• Work-up: Cool the reaction mixture to room temperature. Filter off the solid succinimide and wash the solid with a small amount of cold CCl₄.

• Transfer the filtrate to a separatory funnel. Wash the organic layer with water and then with brine to remove any remaining water-soluble impurities.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude 4-Bromo-5-(bromomethyl)-3-methylisoxazole can be purified by recrystallization from hexane or by silica gel column chromatography to afford the final product, typically as a crystalline solid.

Safety and Handling Precautions

Professional laboratory safety practices are mandatory when performing these protocols.

• N-Bromosuccinimide (NBS): NBS is a corrosive solid and a strong oxidizing agent that can cause severe skin burns and eye damage.[8][9] It may intensify fire if it comes into contact with combustible materials.[10] Handle NBS in a fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[11] Store in a cool, dry, dark place away from combustibles.[11]

• Solvents: Carbon tetrachloride (CCl₄) is toxic, a suspected carcinogen, and harmful to the ozone layer. Its use should be minimized or replaced with a safer alternative like acetonitrile or cyclohexane where possible. All solvents should be handled in a well-ventilated fume hood.

• Radical Initiators: AIBN and benzoyl peroxide are thermally unstable and can decompose violently if heated improperly. Store them according to the manufacturer's recommendations and avoid grinding or subjecting them to shock.

• General: Always wear appropriate PPE. Understand the specific hazards of each chemical by consulting its Safety Data Sheet (SDS) before use.[8][9][10]

References

• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradi
• Synthesis and Antimicrobial Studies of Isoxazole Derivatives. (n.d.).
• Synthesis and characterization of isoxazole derivatives from strained bicyclic hydrazines. (2014). Journal of Chemical and Pharmaceutical Research, 6(4), 715-719.
• Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole deriv
• Isoxazole synthesis. (n.d.). Organic Chemistry Portal.
• N-BROMOSUCINIMIDE - Sdfine. (n.d.).
• N-Bromo Succinimide CAS No 128-08-5 MATERIAL SAFETY D
• 4-(BROMOMETHYL)-3,5-DIMETHYLISOXAZOLE synthesis. (n.d.). ChemicalBook.
• A first-line brominating agent:describing N-bromosuccinimide (NBS):N-bromo compounds(2):Discussion series on bromination/iodination reactions 2. (2022, March 22). Chemia.
• Safety Data Sheet: N-Bromosuccinimide. (n.d.). Carl ROTH.
• NBS N-bromosuccinimide.
• N-bromosuccinimide reactions of some heterocycles in the presence or absence of water. (2001). Journal of Heterocyclic Chemistry, 38, 173.
• Identification of 3,5-Dimethylisoxazole Derivatives as BRD4 Inhibitors for the Treatment of Colorectal Cancer. (n.d.). PMC.
• How does NBS work in organic chemistry?. (2024, April 17). ChemicalBook.
• 4-(Bromomethyl)-3-(4-chlorophenyl)-5-methylisoxazole. (n.d.). Chem-Impex.
• 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. (2011, August 18). PMC.
• 4-bromo-3-(bromomethyl)-5-methylisoxazole 2375267-57-3. (n.d.). Guidechem.
• Synthesis Protocol for 5-Bromo-3-methylbenzo[d]isoxazole: Application Notes for Researchers. (n.d.). Benchchem.
• Synthesis of trifluoromethylated isoxazoles and their elaboration including inter- and intra- molecular C-H functionalisation. (n.d.). The Royal Society of Chemistry.
• N-Bromosuccinimide (NBS). (n.d.). Organic Chemistry Portal.
• Rapid Kinetics and Relative Reactivity of Some Five Membered Aromatic Heterocycles using Hydrodynamic Voltammetry. (n.d.). Oriental Journal of Chemistry.
• 4-Bromo-3,5-dimethylisoxazole. (n.d.).
• TCI Practical Example: Bromination Reaction Using N-Bromosuccinimide. (n.d.). Tokyo Chemical Industry.
• 5-(Thiophen-2-yl)oxazole. (n.d.). Organic Syntheses Procedure.
• 4-Bromo-5-methylisoxazol-3-ol. (n.d.). Sigma-Aldrich.
• 4-Bromo-3-(bromomethyl)-5-methylisoxazole. (n.d.). ChemScene.
• 4-bromo-5-(bromomethyl)-3-methylisoxazole. (n.d.). PubChemLite.
• 4-Bromo-3-methylisoxazol-5-amine. (n.d.). PubChem.
• Quantitative Kinetics of the Rapid Bromination of Isoxazole in Bromide- Free Aqueous Medium using Hydrodynamic Voltammetry. (2024, October 16). Journal of ISAS.
• Preparation of 5-(bromomethyl)-3-phenylisoxazoles (4a–h). (n.d.).
• An In-depth Technical Guide to the Synthesis of 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole. (n.d.). Benchchem.

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Nucleophilic substitution reactions using 4-Bromo-5-(bromomethyl)-3-methylisoxazole

Application Note: Chemoselective Nucleophilic Substitution of 4-Bromo-5-(bromomethyl)-3-methylisoxazole

Audience: Researchers, scientists, and drug development professionals. Content Type: In-Depth Technical Guide & Experimental Protocols.

Introduction & Structural Significance

4-Bromo-5-(bromomethyl)-3-methylisoxazole (CAS 53257-36-6) is a highly versatile, bifunctional building block widely utilized in modern medicinal chemistry. The isoxazole heterocycle is a privileged scaffold, frequently deployed as a bioisostere for amide bonds, esters, and carboxylic acids to improve metabolic stability, modulate dipole moments, and enhance overall pharmacokinetic profiles[1].

What makes this specific building block exceptionally valuable is its orthogonal reactivity. It possesses two distinct halogenated sites—an aliphatic bromomethyl group and an aromatic bromide—allowing chemists to perform sequential, highly controlled functionalizations without the need for complex protecting group strategies[2].

Mechanistic Insights: The Logic of Chemoselectivity

When subjecting 4-bromo-5-(bromomethyl)-3-methylisoxazole to nucleophilic substitution, the reaction proceeds with absolute chemoselectivity at the 5-bromomethyl position.

The Causality of Selectivity:

• Site 1: 5-Bromomethyl Group (Highly Reactive): This carbon is sp3 -hybridized. Its benzylic-like (allylic-like) nature means the adjacent π -system of the isoxazole ring significantly lowers the activation energy of the SN​2 transition state via orbital overlap. This stabilization makes the bromomethyl group a highly potent electrophile, primed for rapid displacement[3].

• Site 2: 4-Bromo Group (Unreactive to SN​2 ): This bromine is attached to an sp2 -hybridized aromatic carbon. SN​2 displacement is geometrically impossible at this center. Furthermore, SN​Ar (nucleophilic aromatic substitution) is electronically disfavored on this specific isoxazole ring without additional, strongly electron-withdrawing activating groups.

Consequently, under standard basic conditions, nucleophiles (amines, thiols, alcohols) exclusively attack the 5-bromomethyl carbon. The 4-bromo group remains completely intact, serving as a synthetic handle for subsequent transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, or Buchwald-Hartwig couplings)[4].

Chemoselectivity logic for 4-Bromo-5-(bromomethyl)-3-methylisoxazole substitution.

Experimental Protocols: Self-Validating Workflows

The bromomethyl group is a potent alkylating agent. To ensure self-validating and reproducible results, reactions must be monitored closely by LC-MS or TLC to prevent over-alkylation and hydrolysis.

Protocol A: Chemoselective N-Alkylation (Synthesis of Secondary/Tertiary Amines)

This protocol is optimized for coupling primary or secondary amines to the isoxazole core.

• Preparation: Dissolve 4-bromo-5-(bromomethyl)-3-methylisoxazole (1.0 equiv, 1.0 mmol) in anhydrous Acetonitrile (MeCN, 5.0 mL).

• Base Addition: Add anhydrous Potassium Carbonate ( K2​CO3​ , 2.0 equiv).

  • Causality: K2​CO3​ is a mild, heterogeneous base that efficiently scavenges the HBr byproduct without promoting the aqueous hydrolysis of the bromomethyl group into a hydroxymethyl group (a common side reaction when using strong bases like NaOH).

• Nucleophile Addition: Cool the suspension to 0 °C. Add the amine nucleophile (1.1 equiv) dropwise.

  • Causality: Starting at 0 °C controls the highly exothermic SN​2 reaction, minimizing the formation of bis-alkylated tertiary amines when a primary amine is utilized.

• Propagation: Remove the ice bath, warm to room temperature, and stir for 2–4 hours.

• Workup: Filter the suspension through a Celite pad to remove inorganic salts. Concentrate the filtrate under reduced pressure, partition between EtOAc and water, and wash the organic layer with brine. Dry over Na2​SO4​ and purify via flash chromatography.

Protocol B: S-Alkylation (Thioether Formation)

Thiols are excellent nucleophiles but are highly prone to oxidative dimerization.

• Preparation: Dissolve the thiol nucleophile (1.05 equiv) in anhydrous, degassed Dichloromethane (DCM, 5.0 mL).

  • Causality: Degassing the solvent by sparging with nitrogen prevents the oxidative dimerization of the thiol into an unreactive disulfide.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.5 equiv) at 0 °C.

  • Causality: DIPEA is a sterically hindered, non-nucleophilic base that quantitatively deprotonates the thiol to the highly reactive thiolate without competing for the isoxazole electrophile.

• Electrophile Addition: Add the isoxazole building block (1.0 equiv) portion-wise. Stir for 1–2 hours at room temperature.

• Workup: Quench with saturated aqueous NH4​Cl , extract with DCM, dry over MgSO4​ , and purify.

Protocol C: O-Alkylation (Williamson Ether Synthesis)

Phenols are less nucleophilic than amines or thiols, requiring specific counter-ion effects to drive the reaction.

• Preparation: Dissolve the phenol (1.0 equiv) in anhydrous DMF (4.0 mL).

• Base Addition: Add Cesium Carbonate ( Cs2​CO3​ , 1.5 equiv).

  • Causality: Cs2​CO3​ exploits the "cesium effect." The large, highly polarizable Cs+ cation loosely coordinates the phenoxide anion, generating a "naked," highly reactive oxygen nucleophile that rapidly attacks the bromomethyl group.

• Electrophile Addition: Add the isoxazole (1.1 equiv) and stir at room temperature for 4–6 hours.

Standardized experimental workflow for chemoselective nucleophilic substitution.

Quantitative Data Summary

The following table summarizes the expected outcomes when applying the above protocols to 4-Bromo-5-(bromomethyl)-3-methylisoxazole.

Nucleophile Type	Reagents & Base	Solvent	Temp / Time	Typical Yield	Chemoselectivity (5- vs 4- position)
Primary Amine	Amine (1.1 eq), K2​CO3​ (2.0 eq)	MeCN	0 °C → RT, 3 h	75 - 85%	>99% exclusive to 5-position
Secondary Amine	Amine (1.1 eq), K2​CO3​ (2.0 eq)	MeCN	0 °C → RT, 4 h	80 - 90%	>99% exclusive to 5-position
Aliphatic Thiol	Thiol (1.05 eq), DIPEA (1.5 eq)	DCM	RT, 1.5 h	85 - 95%	>99% exclusive to 5-position
Phenol (Aryl-OH)	Phenol (1.0 eq), Cs2​CO3​ (1.5 eq)	DMF	RT, 5 h	70 - 80%	>99% exclusive to 5-position

References

1.[1] Title: The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems Source: PubMed Central (PMC) / NIH URL: [Link]

2.[4] Title: The synthetic and therapeutic expedition of isoxazole and its analogs Source: PubMed Central (PMC) / NIH URL: [Link]

3.[3] Title: Development of Glucose Regulated Protein 94-Selective Inhibitors Based on the BnIm and Radamide Scaffold Source: PubMed Central (PMC) / NIH URL: [Link]

4.[2] Title: Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research Source: PubMed Central (PMC) / NIH URL: [Link]

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• 1. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of Glucose Regulated Protein 94-Selective Inhibitors Based on the BnIm and Radamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Amine Alkylation with 4-Bromo-5-(bromomethyl)-3-methylisoxazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

The isoxazole scaffold is a privileged heterocyclic motif in medicinal chemistry, appearing in a wide array of pharmacologically active compounds. The functionalization of the isoxazole core provides a powerful tool for modulating the biological activity, physicochemical properties, and pharmacokinetic profiles of lead compounds. This document provides a detailed guide for the N-alkylation of primary and secondary amines using the bifunctional reagent 4-Bromo-5-(bromomethyl)-3-methylisoxazole. This reagent offers a strategic entry point for the introduction of a substituted aminomethyl group at the 5-position of the isoxazole ring, a key modification in the development of novel therapeutics.

The presence of two bromine atoms of differing reactivity on the starting material—a reactive benzylic-type bromide on the methyl group and a less reactive vinyl bromide on the isoxazole ring—allows for selective alkylation at the 5-position. This guide will detail the mechanistic rationale, provide step-by-step protocols for selective mono-alkylation, and discuss methods for the characterization of the resulting N-alkylated products.

Mechanistic Insights and Strategic Considerations

The N-alkylation of amines with 4-Bromo-5-(bromomethyl)-3-methylisoxazole proceeds via a standard SN2 mechanism. The amine, acting as a nucleophile, attacks the electrophilic carbon of the bromomethyl group, displacing the bromide ion.

A critical challenge in the alkylation of primary amines is the potential for over-alkylation, leading to the formation of tertiary amines and quaternary ammonium salts. This occurs because the product secondary amine is often more nucleophilic than the starting primary amine.[1] To achieve selective mono-alkylation, careful control of reaction conditions is paramount.

Key strategic considerations include:

• Choice of Base: A non-nucleophilic base is crucial to deprotonate the amine, enhancing its nucleophilicity without competing in the alkylation reaction. Inorganic bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often effective. The choice of base can also influence the regioselectivity of the reaction.[2]

• Solvent Selection: The solvent plays a significant role in SN2 reactions. Polar aprotic solvents like dimethylformamide (DMF) or acetonitrile (CH₃CN) are generally preferred as they can solvate the cation of the base while not significantly solvating the amine nucleophile, thus increasing its reactivity.[2]

• Stoichiometry and Temperature Control: Using a slight excess of the amine and carefully controlling the temperature can help to minimize di-alkylation. Lower temperatures generally favor mono-alkylation.

Visualization of the Reaction Workflow

Caption: General workflow for the N-alkylation of amines with 4-Bromo-5-(bromomethyl)-3-methylisoxazole.

Protocol 1: Mono-N-alkylation of Primary Amines

This protocol is designed to favor the selective formation of secondary amines.

Materials:

• 4-Bromo-5-(bromomethyl)-3-methylisoxazole

• Primary amine (1.2 equivalents)

• Potassium carbonate (K₂CO₃), anhydrous (2.5 equivalents)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 4-Bromo-5-(bromomethyl)-3-methylisoxazole (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

• Solvent and Amine Addition: Add anhydrous DMF to the flask to create a stirrable suspension. Add the primary amine (1.2 eq) to the mixture.

• Reaction: Stir the reaction mixture at room temperature (20-25 °C) for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x volume of DMF).

• Washing: Wash the combined organic layers with water and then with brine to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired mono-alkylated product.

Protocol 2: N-alkylation of Secondary Amines

This protocol is for the synthesis of tertiary amines. The risk of over-alkylation is not present, allowing for more forcing conditions if necessary.

Materials:

• 4-Bromo-5-(bromomethyl)-3-methylisoxazole

• Secondary amine (1.1 equivalents)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 equivalents)

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and under an inert atmosphere, combine 4-Bromo-5-(bromomethyl)-3-methylisoxazole (1.0 eq), the secondary amine (1.1 eq), and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition and Reaction: Add anhydrous acetonitrile and heat the mixture to reflux (approximately 82 °C). Stir for 4-8 hours, monitoring the reaction by TLC or LC-MS.

• Workup: Cool the reaction mixture to room temperature. Filter off the inorganic solids and wash the filter cake with ethyl acetate.

• Concentration: Concentrate the filtrate under reduced pressure.

• Extraction and Washing: Dissolve the residue in ethyl acetate and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate to dryness.

• Purification: Purify the crude product by silica gel column chromatography.

Data Presentation: Expected Product Characterization

The successful synthesis of the N-alkylated isoxazole derivatives can be confirmed by standard analytical techniques.

Analysis	Expected Observations
¹H NMR	Appearance of new signals corresponding to the alkyl group of the amine. A characteristic singlet for the -CH₂- group linking the amine to the isoxazole ring is expected, typically in the range of δ 4.0-5.0 ppm. The methyl group on the isoxazole ring will appear as a singlet around δ 2.4 ppm.[3][4]
¹³C NMR	Appearance of new signals for the carbons of the introduced alkyl group. The methylene carbon (-CH₂-) attached to the nitrogen will typically resonate in the range of δ 45-60 ppm.
Mass Spec.	The mass spectrum should show the molecular ion peak ([M+H]⁺) corresponding to the calculated mass of the product. The isotopic pattern for the bromine atom (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br) should be observed.[5][6]
IR Spec.	The IR spectrum may show N-H stretching vibrations for secondary amines (around 3300-3500 cm⁻¹) which will be absent for tertiary amines. C-H and C=N stretching bands characteristic of the isoxazole and alkyl groups will be present.

Safety and Handling

4-Bromo-5-(bromomethyl)-3-methylisoxazole and its derivatives should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed information on hazards and handling precautions.

Troubleshooting

Problem	Possible Cause	Solution
Low or no product formation	Inactive reagents, insufficient base, low reaction temperature.	Ensure reagents are pure and dry. Use a stronger base (e.g., Cs₂CO₃) or increase the reaction temperature.
Formation of di-alkylated product (for primary amines)	Reaction temperature is too high, excess alkylating agent, or prolonged reaction time.	Lower the reaction temperature, use a slight excess of the amine, and monitor the reaction closely to stop it upon consumption of the starting material. A competitive deprotonation/protonation strategy could also be employed.[7]
Side reaction at the C4-bromo position	Harsh reaction conditions (e.g., strong nucleophile, high temperature).	Use milder conditions. The C4-bromo group is generally less reactive than the bromomethyl group.
Difficult purification	Close Rf values of product and starting materials or byproducts.	Optimize the solvent system for column chromatography. Consider derivatization to aid separation or use an alternative purification method like preparative HPLC.

Conclusion

The N-alkylation of amines with 4-Bromo-5-(bromomethyl)-3-methylisoxazole is a versatile and valuable reaction for the synthesis of novel isoxazole-containing compounds. By carefully selecting the reaction conditions, particularly the base, solvent, and temperature, researchers can achieve high yields of the desired mono- or di-substituted products. The protocols and guidelines presented in this document provide a solid foundation for the successful application of this methodology in drug discovery and development programs.

References

• Wiley-VCH. (2007). Supporting Information.

• Royal Society of Chemistry. (n.d.). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Publishing. Retrieved from [Link]

• Rhodium-catalyzed direct alkylation of benzylic amines using alkyl bromides. (2018). PMC. Retrieved from [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). PMC. Retrieved from [Link]

• Jasperse, J. (n.d.). Reactions of Amines. Chem 360 Jasperse Ch. 19 Notes + Answers.

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Process for the purification of 3-amino-5-methylisoxazole. (1970). Google Patents.

• Synthesis of Tertiary Amines Through Extrusive Alkylation of Carbamates. (n.d.). PMC. Retrieved from [Link]

• 1HNMR δ values for. (n.d.). RSC.org. Retrieved from [Link]

• KOt-Bu-promoted selective ring-opening N-alkylation of 2-oxazolines to access 2-aminoethyl acetates and N-substituted thiazolidinones. (2020). Beilstein Journals. Retrieved from [Link]

• Lu, Y.-C., Kao, S.-C., & West, J. G. (n.d.). Decatungstate-Catalysed C(sp3)–H Azidation. Department of Chemistry, Rice University.

• Regioisomeric 5(3)-aminomethyl-3(5)-phenylisoxazoles: synthesis, spectroscopic discrimination, and muscarinic activity. (n.d.). PubMed. Retrieved from [Link]

• Clark, J. (n.d.). preparation of amines. Chemguide. Retrieved from [Link]

• Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. (2021). MDPI. Retrieved from [Link]

• 4-bromo-5-(bromomethyl)-3-methylisoxazole. (n.d.). PubChem. Retrieved from [Link]

• CHAPTER 8: AMINES Fundamentals of Organic Chemistry. (n.d.). Faculty Websites. Retrieved from [Link]

• 4-Bromo-3-methylisoxazol-5-amine. (n.d.). PubChem. Retrieved from [Link]

• Catalytic aminomethylation of aliphatic and aromatic amines using (thio)urea. (n.d.). Sciforum. Retrieved from [Link]

• 4-Bromo-5-methyl-1,2-oxazol-3-amine. (n.d.). PubChem. Retrieved from [Link]

• Boron-Catalyzed N-Alkylation of Amines using Carboxylic Acids. (2015). PubMed. Retrieved from [Link]

• Alkylation of Amines (Sucks!). (2017). Master Organic Chemistry. Retrieved from [Link]

• 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of. (2022). Semantic Scholar. Retrieved from [Link]

• Modeling the alkylation of amines with alkyl bromides: explaining the low selectivity due to multiple alkylation. (n.d.). OUCI. Retrieved from [Link]

• Direct Alkylation of Amines with Alcohols Catalyzed by Base. (2015). PubMed. Retrieved from [Link]

• N-alkylation of substituted 2-amino benzothiazoles by 1,4-bis (bromo methyl) benzene on mixed oxides at room temperature and study their biological activity. (2025). ResearchGate. Retrieved from [Link]

• Synthesis of substituted N-heterocycles by N-alkylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• R&D work: Alkylation of amines with alkylboronic acids. (2010). GalChimia. Retrieved from [Link]

• Synthesis and Reactions of Amines | LTQ 9.1, Spring 2024. (2024). YouTube. Retrieved from [Link]

• • (2024). BJOC. Retrieved from [Link]

• Microwave-Assisted Synthesis of Unsymmetrical 5-Phenyl-1,3,4-oxadiazoles Containing Bis(carboxymethyl)amino Group. (2023). MDPI. Retrieved from [Link]

• Methyl 3-Bromo-5-carbamoylisothiazole-4-carboxylate. (2023). MDPI. Retrieved from [Link]

• 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. (2011). PMC. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2022). University of Southampton ePrints Soton. Retrieved from [Link]

• Asian Journal of Research in Chemistry and Pharmaceutical Sciences. (n.d.). AJRCPS. Retrieved from [Link]

• Peptide Side Reactions. (n.d.). Peptide Chemistry. Retrieved from [Link]

• Synthesis, DFT and molecular docking of novel (Z)-4-bromo-N-(4-butyl-3 (quinolin-3-yl)thiazol-2(3H)-ylidene)benzamide as elastase inhibitor. (n.d.). PMC. Retrieved from [Link]

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• 7. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]

Synthesis and Validation of Isoxazole-Based GABA_A Receptor Agonists: A Methodological Guide

Executive Summary & Mechanistic Rationale

The design of highly selective γ -aminobutyric acid (GABA) receptor agonists has historically relied on the strategic use of heterocyclic bioisosteres. Endogenous GABA is highly flexible, allowing it to bind to multiple receptor subtypes, transporters, and metabolic enzymes, which limits its therapeutic utility. By replacing the flexible carboxylate group of GABA with a rigid 3-hydroxyisoxazole ring, researchers can lock the molecule into a specific active conformation[1].

This bioisosteric replacement was pioneered by Poul Krogsgaard-Larsen in the late 1970s, leading to the development of compounds like Muscimol (a natural product from Amanita muscaria) and its synthetic, bicyclic analog, Gaboxadol (THIP; 4,5,6,7-tetrahydroisoxazolo[5,4-c]pyridin-3-ol)[2],[3].

The Causality of Structural Rigidification: While Muscimol is a potent orthosteric agonist, it suffers from metabolic instability and off-target toxicity[4]. Rigidifying the muscimol structure into the bicyclic THIP scaffold achieves three critical objectives[5]:

• Metabolic Resistance: The incorporation of the amine into a piperidine ring prevents rapid deamination by GABA transaminase.

• Subtype Selectivity: The steric bulk and fixed geometry restrict binding to specific receptor interfaces, notably granting Gaboxadol a high preference for δ -subunit-containing extrasynaptic GABA_A receptors[2].

• Zwitterionic Tuning: The isoxazole ring mimics the pKa of GABA's carboxylate group, allowing the molecule to exist as a zwitterion at physiological pH, which is essential for penetrating the blood-brain barrier and binding the canonical GABA site[2].

Fig 1. Pharmacological logic of replacing GABA's carboxylate with an isoxazole bioisostere.

Synthetic Strategy: The Gaboxadol (THIP) Pathway

The synthesis of the 3-isoxazolol core is a well-established field, with the condensation of β -ketoesters and hydroxylamine remaining the most robust and versatile strategy[5]. The fundamental challenge in this synthesis is regioselectivity . Hydroxylamine can attack either the ketone or the ester carbonyl of the intermediate, leading to two divergent pathways.

To synthesize Gaboxadol, we begin with a protected piperidone, convert it to a β -ketoester, and execute a kinetically controlled cyclization to favor the 3-isoxazolol over the 5-isoxazolone byproduct[5].

Fig 2. Step-by-step synthetic workflow for Gaboxadol (THIP) highlighting intermediate stages.

Step-by-Step Experimental Protocols

The following protocols represent a self-validating system designed to ensure high yield and correct regiochemistry.

Protocol A: Synthesis of the Isoxazole Core (N-Benzyl-THIP)

Target: 5-Benzyl-4,5,6,7-tetrahydroisoxazolo[5,4-c]pyridin-3-ol

Mechanistic Causality: Why use 1-benzyl-3-piperidone instead of unprotected piperidone? The secondary amine is highly nucleophilic and would interfere with the electrophilic centers during the formation of the β -ketoester. Benzyl protection masks this reactivity and is easily removed post-cyclization[6]. Furthermore, maintaining low temperatures (0–5 °C) during hydroxylamine addition ensures kinetic attack on the more electrophilic ketone, driving the reaction toward Pathway A (3-isoxazolol) rather than Pathway B (5-isoxazolone)[5].

Step-by-Step Procedure:

• Carboxylation: Dissolve 1-benzyl-3-piperidone (1.0 eq) in anhydrous diethyl carbonate. Slowly add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) under an argon atmosphere. Stir at 80 °C for 4 hours to yield the sodium salt of ethyl 1-benzyl-3-oxopiperidine-4-carboxylate.

• Condensation: Cool the reaction mixture strictly to 0–5 °C using an ice-salt bath.

• Cyclization: Dropwise, add an aqueous solution of hydroxylamine hydrochloride (NH 2​ OH·HCl, 1.2 eq) neutralized with sodium acetate. Maintain the temperature below 5 °C for 2 hours to allow oxime formation.

• Dehydration/Aromatization: Acidify the mixture to pH 2 using 2M HCl and heat to 80 °C for 3 hours. This acidic workup forces the intramolecular cyclization of the oxime hydroxyl group onto the ester carbonyl, ejecting ethanol and forming the aromatic isoxazole ring[5].

• Isolation: Neutralize with saturated NaHCO 3​ , extract with dichloromethane (DCM), dry over anhydrous MgSO 4​ , and concentrate in vacuo.

Self-Validation Checkpoint: Perform 13 C NMR on the crude product. The successful formation of the 3-isoxazolol core is confirmed by the disappearance of the ketone carbonyl peak (~200 ppm) and the emergence of the isoxazole C-3 carbon at ~170 ppm. The presence of a peak at ~160 ppm instead would indicate the undesired 5-isoxazolone byproduct.

Protocol B: Deprotection and Salt Formation (Gaboxadol HCl)

Target: 4,5,6,7-Tetrahydroisoxazolo[5,4-c]pyridin-3-ol hydrochloride

Mechanistic Causality: Catalytic hydrogenation selectively cleaves the benzyl-nitrogen bond without reducing the aromatic isoxazole ring. The immediate introduction of stoichiometric HCl traps the resulting secondary amine as a hydrochloride salt. This prevents oxidative degradation and yields a highly water-soluble compound suitable for in vivo pharmacological testing[2].

Step-by-Step Procedure:

• Preparation: Dissolve N-benzyl-THIP (1.0 eq) in absolute ethanol.

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C, 0.1 eq by weight) carefully under a nitrogen blanket to prevent ignition.

• Acidification: Add 1.1 eq of concentrated aqueous HCl to the mixture.

• Hydrogenolysis: Evacuate the flask and backfill with Hydrogen gas (H 2​ ). Stir vigorously at room temperature under a hydrogen balloon (1 atm) for 12 hours.

• Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with hot ethanol.

• Crystallization: Concentrate the filtrate under reduced pressure until a precipitate begins to form. Recrystallize from an ethanol/diethyl ether mixture to yield Gaboxadol hydrochloride as a white crystalline solid.

Self-Validation Checkpoint: Confirm deprotection via 1 H NMR (DMSO-d 6​ ). The complete disappearance of the benzylic CH 2​ singlet (~3.6 ppm) and the aromatic multiplet (7.2–7.4 ppm) validates the successful removal of the protecting group.

Quantitative Data & Reaction Optimization

To maximize the yield of the active orthosteric agonist, reaction parameters during the cyclization step must be strictly controlled. Table 1 summarizes the optimization data for the isoxazole core formation.

Table 1: Optimization Parameters for Isoxazole Cyclization (Protocol A)

Parameter	Condition A (Sub-optimal)	Condition B (Optimal)	Causality / Mechanistic Observation
Temperature	25 °C (Room Temp)	0–5 °C	Higher temperatures provide enough activation energy to favor the thermodynamic 5-isoxazolone byproduct[5].
pH Control	Neutral	Acidic (pH 2)	Acidic conditions are mandatory to drive the final dehydration and cyclization of the oxime intermediate[5].
Solvent	Methanol	Anhydrous Diethyl Carbonate	Diethyl carbonate acts as both the carboxylating reagent and solvent, preventing transesterification side reactions.
Regiomeric Yield	45% (Mixed isomers)	>82% (Target)	Kinetic control maximizes the 3-isoxazolol target, ensuring a viable scale-up pathway.

References

• Muscimol Analogues. Synthesis of Isomuscimol and Some Derivatives - ResearchGate Source: ResearchGate URL:[Link]

• A green protocol for the one-pot synthesis of 3,4-disubstituted isoxazole-5(4H)-ones - PMC Source: NIH / PMC URL:[Link]

• Muscimol inhibits plasma membrane rupture and ninjurin-1(NINJ1) oligomerization during pyroptosis - PMC Source: NIH / PMC URL:[Link]

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• 5. 1,2-Oxazol-3-OL | 5777-20-8 | Benchchem [benchchem.com]
• 6. Gaboxadol hydrochloride | 85118-33-8 | Benchchem [benchchem.com]

Application Note: Scalable Methods for Preparing 4-Bromo-5-(bromomethyl)-3-methylisoxazole

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound Focus: 4-Bromo-5-(bromomethyl)-3-methylisoxazole (CAS: 53257-36-6)

Introduction & Scientific Rationale

4-Bromo-5-(bromomethyl)-3-methylisoxazole is a highly valuable bifunctional building block in medicinal chemistry and agrochemical development. It features a reactive bromomethyl electrophilic center—ideal for SN​2 alkylations—and a 4-bromo substituent suitable for downstream transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions).

The primary synthetic route relies on the regioselective Wohl-Ziegler radical bromination of 4-bromo-3,5-dimethylisoxazole[1]. The success of this synthesis depends heavily on controlling the radical chain mechanism to favor mono-bromination at the 5-position while suppressing di-bromination and 3-position functionalization.

Mechanistic Causality: Why the 5-Methyl Group?

The regioselectivity of this reaction is strictly governed by the electronic environment of the isoxazole ring. The Wohl-Ziegler bromination utilizes N-bromosuccinimide (NBS) and a radical initiator[2]. The 3-methyl group is situated adjacent to the highly electronegative sp2 nitrogen, which exerts a strong inductive electron-withdrawing effect, destabilizing the adjacent carbon-centered radical[2]. Conversely, the 5-methyl group, adjacent to the oxygen atom, experiences less inductive deactivation, making the C–H bonds weaker and the resulting radical intermediate significantly more stable. Consequently, hydrogen abstraction by the bromine radical occurs preferentially at the 5-position[3].

Figure 1: Radical chain mechanism (Wohl-Ziegler) for the regioselective bromination.

Scalability and Process Optimization

Historically, this bromination was performed in carbon tetrachloride (CCl₄) at reflux. Due to the high toxicity and ozone-depleting nature of CCl₄, modern scalable processes have shifted towards greener solvents like acetonitrile (MeCN). Furthermore, traditional batch radical brominations suffer from poor heat transfer during the highly exothermic propagation phase. To resolve this, continuous flow photochemical reactors are increasingly utilized. Flow chemistry offers superior photon transfer, precise residence times, and near-complete suppression of over-bromination ().

Quantitative Data: Batch vs. Flow Comparison

Parameter	Traditional Batch (CCl₄)	Optimized Batch (MeCN)	Photochemical Flow (MeCN)
Brominating Agent	NBS (1.1 eq)	NBS (1.05 eq)	NBS (1.05 eq)
Initiator	AIBN (0.1 eq)	V-40 (0.05 eq)	400 nm LED (Photons)
Temperature	76 °C (Reflux)	80 °C	25 °C (Ambient)
Reaction Time	12 – 18 hours	6 – 8 hours	15 – 30 minutes
Yield (%)	65 – 70%	75 – 82%	88 – 94%
Regioselectivity (5- vs 3-)	~85:15	~90:10	>95:5
Scalability Limit	Low (Thermal runaway risk)	Medium (Exotherm control)	High (Excellent mass transfer)

Detailed Experimental Protocols

Protocol A: Optimized Scalable Batch Synthesis

Objective: Synthesize 4-bromo-5-(bromomethyl)-3-methylisoxazole safely on a multi-gram scale without using restricted solvents.

• Preparation: In a flame-dried, round-bottom flask equipped with a reflux condenser and an argon inlet, dissolve 4-bromo-3,5-dimethylisoxazole (1.0 eq) in anhydrous acetonitrile (10 volumes).

  • Causality: Argon purging is critical; molecular oxygen is a potent radical scavenger that will prematurely terminate the chain propagation.

• Initiator Addition: Add 1,1'-Azobis(cyclohexanecarbonitrile) (V-40) (0.05 eq).

  • Causality: V-40 is chosen over standard AIBN for its higher decomposition temperature, providing a steady, controlled release of radicals at 80 °C, which prevents sudden thermal spikes.

• NBS Dosing: Heat the mixture to 80 °C. Add recrystallized NBS (1.05 eq) in 4 equal portions over 2 hours.

  • Causality: Portion-wise addition maintains a low steady-state concentration of bromine radicals. This minimizes the formation of the unwanted dibromomethyl byproduct and controls the exothermic propagation phase.

• Self-Validation (Monitoring): After 6 hours, sample the reaction and analyze via GC-MS. The starting material (m/z 175/177) should be <5%. The successful formation of the product is validated by the appearance of a major peak at m/z 253/255/257 (triplet pattern due to two bromine isotopes). If a peak at m/z 333 appears, it indicates over-bromination.

• Workup: Cool the mixture to 0 °C to precipitate the succinimide byproduct. Filter the suspension and concentrate the filtrate under reduced pressure. Redissolve the residue in EtOAc, wash with 5% aqueous Na2​S2​O3​ (to quench residual Br2​ ), brine, and dry over Na2​SO4​ .

Protocol B: Continuous Flow Photochemical Bromination

Objective: Maximize throughput, yield, and safety using a photochemical continuous flow reactor.

Figure 2: Schematic of a scalable photochemical continuous flow setup for bromination.

• System Priming: Prime the continuous flow system (equipped with a T-mixer and a transparent FEP tubing reactor coil wrapped around a 400 nm LED cylinder) with anhydrous MeCN.

• Flow Parameters: Prepare Solution A (4-Bromo-3,5-dimethylisoxazole, 1.0 M in MeCN) and Solution B (NBS, 1.05 M in MeCN). Set the flow rates of Syringe Pumps A and B to achieve a 1:1 mixing ratio and a total residence time of 20 minutes in the irradiated zone.

  • Causality: The high surface-area-to-volume ratio of the FEP tubing ensures complete photon penetration, allowing the reaction to proceed at ambient temperature (25 °C) without thermal initiators.

• Execution: Start the pumps and activate the 400 nm LED.

  • Causality: 400 nm light directly cleaves the N–Br bond of NBS, initiating the radical chain cleanly without the chemical waste of decomposed azo-initiators.

• Self-Validation (In-line Workup): Direct the output stream into a collection vessel containing a stirred solution of 5% aqueous Na2​S2​O3​ . The output stream should be pale yellow. A dark orange/red output indicates poor photo-initiation or quenching (excess unreacted Br2​ ). GC-MS of the organic layer should demonstrate >90% conversion with <5% of the dibrominated byproduct.

References

• Chemistry of Heterocyclic Compounds: Isoxazoles, Part 1, Volume 49 . Source: John Wiley & Sons / VDOC. URL:[Link]

• US Patent 5,298,507 - Heterocyclic compounds. Source: Google Patents.

• Cantillo, D.; Kappe, C. O. - Halogenation of Organic Compounds Using Continuous Flow and Microreactor Technology. Source: Reaction Chemistry & Engineering (2017). URL:[Link]

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• 2. 3-(Bromomethyl)-5-methylisoxazole|CAS 130628-75-0 [benchchem.com]
• 3. vdoc.pub [vdoc.pub]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Cyclization Failures in Isoxazole Ring Formation

Welcome to the Technical Support Center for Isoxazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the formation of the isoxazole ring. Drawing from established literature and extensive field experience, this resource provides in-depth troubleshooting advice in a practical question-and-answer format. Our goal is to not only offer solutions but also to explain the underlying chemical principles to empower you in your experimental design.

Section 1: Low or No Product Yield

This is one of the most frequent issues in isoxazole synthesis. The root cause can often be traced back to starting material integrity, suboptimal reaction conditions, or the instability of key intermediates.

Question 1: My reaction has a very low yield or has failed completely. What are the likely causes and how can I troubleshoot this?

Answer: A low or non-existent yield is a frustrating but common problem. A systematic approach to troubleshooting is the most effective way to identify and resolve the issue.

Initial Checks & Core Principles:

• Starting Material Integrity: Always begin by verifying the purity and identity of your starting materials. For instance, 1,3-dicarbonyl compounds can exist as a mixture of keto-enol tautomers, which can impact their reactivity. Ensure alkynes used in cycloadditions are not degraded and that hydroxylamine hydrochloride is of good quality.

• Reaction Conditions: Isoxazole formation can be highly sensitive to reaction conditions. Key parameters to scrutinize include temperature, reaction time, solvent, and the presence of any catalysts or additives. It is crucial to monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.[1]

• Intermediate Stability: In methods like the 1,3-dipolar cycloaddition, the nitrile oxide intermediate is highly reactive and prone to dimerization to form furoxans, especially at high concentrations.[1] This is a common side reaction that can significantly reduce the yield of the desired isoxazole.

Troubleshooting Workflow for Low Yield:

Below is a workflow to guide your troubleshooting process.

Caption: A flowchart for troubleshooting low yields in isoxazole synthesis.

Actionable Solutions:

• For 1,3-Dipolar Cycloadditions (Nitrile Oxide + Alkyne):

  • In Situ Generation: To circumvent the issue of nitrile oxide dimerization, generate it in situ in the presence of the alkyne (the dipolarophile).[1][2] This ensures the nitrile oxide reacts preferentially with the alkyne rather than itself.

  • Slow Addition: Slowly add the nitrile oxide precursor (e.g., an aldoxime or hydroximoyl chloride) to the reaction mixture containing the alkyne. This keeps the instantaneous concentration of the nitrile oxide low, further minimizing dimerization.[1][3]

  • Oxidant Choice: The choice of oxidant for generating the nitrile oxide from an aldoxime is critical. Common oxidants include sodium hypochlorite (bleach), N-chlorosuccinimide (NCS), and hypervalent iodine reagents.[4][5] The optimal oxidant can be substrate-dependent.

• For Claisen Isoxazole Synthesis (1,3-Dicarbonyl + Hydroxylamine):

  • pH Control: The pH of the reaction medium can be critical. The reaction is often carried out in the presence of a base (like sodium acetate or sodium hydroxide) to neutralize the HCl in hydroxylamine hydrochloride.[6] However, strongly basic conditions can sometimes lead to side reactions or decomposition.[1] A pH screen may be necessary.

  • Solvent Choice: The choice of solvent can influence the reaction rate and yield. Ethanol is commonly used, but other solvents like methanol or aqueous mixtures might be more effective for certain substrates.[1][7]

Table 1: Key Parameters for Optimizing Isoxazole Synthesis

Parameter	1,3-Dipolar Cycloaddition	Claisen Synthesis (1,3-Dicarbonyl)	Rationale & Key Considerations
Temperature	0°C to reflux	Room temp to reflux	Low temperatures can minimize side reactions like nitrile oxide dimerization. Heating may be required to overcome activation energy barriers.[3]
Solvent	Toluene, THF, CH2Cl2, Ethyl Acetate	Ethanol, Methanol, Water	Solvent polarity can affect reaction rates and, in some cases, regioselectivity.[1] Aqueous media can be a "green" and efficient alternative for certain reactions.[7][8]
Base	Triethylamine (Et3N), NaHCO3	NaOH, KOH, NaOAc, Pyridine	Used to generate nitrile oxides from hydroximoyl chlorides or to neutralize hydroxylamine hydrochloride. The choice of base can impact the reaction's success.[2][8]
Catalyst	Cu(I) salts, Lewis Acids	None typically required	Copper catalysts are often used in "click" versions of this reaction with terminal alkynes to control regioselectivity and improve rates.[9] Lewis acids can also influence selectivity.[1]

Section 2: Formation of Regioisomers

A common challenge, especially with unsymmetrical starting materials, is the formation of a mixture of isoxazole regioisomers, which can be difficult to separate.

Question 2: My reaction is producing a mixture of 3,5-disubstituted and 3,4-disubstituted isoxazoles. How can I improve the regioselectivity?

Answer: Regioselectivity is a well-documented challenge in isoxazole synthesis, governed by the interplay of steric and electronic factors of the reactants and the reaction conditions.[1]

Understanding the Cause:

• In Claisen Synthesis: When an unsymmetrical 1,3-dicarbonyl compound reacts with hydroxylamine, the initial nucleophilic attack of the hydroxylamine can occur at either of the two carbonyl carbons, leading to two different regioisomers.

• In 1,3-Dipolar Cycloadditions: The cycloaddition of a nitrile oxide to an unsymmetrical alkyne can also result in two regioisomers. The outcome is often dictated by the frontier molecular orbitals (HOMO-LUMO interactions) of the dipole and dipolarophile.

Decision Tree for Improving Regioselectivity:

Caption: A decision-making flowchart for addressing regioselectivity issues.

Actionable Solutions:

• Modify Reaction Conditions:

  • Solvent: The polarity of the solvent can significantly influence regioselectivity. For instance, in the reaction of β-enamino diketones with hydroxylamine, switching from ethanol to acetonitrile has been shown to dramatically alter the ratio of regioisomers.[1]

  • pH/Additives: In the Claisen synthesis, adjusting the pH can favor the formation of one isomer over the other. The use of a Lewis acid, such as BF₃·OEt₂, can also effectively control the regioselectivity in syntheses from β-enamino diketones.[1]

• Substrate Modification:

  • For Claisen Synthesis: Using β-enamino diketones instead of the parent 1,3-dicarbonyls can provide superior regiochemical control.[1]

  • For Cycloadditions: The electronic properties of the substituents on both the alkyne and the nitrile oxide precursor can be modified to favor a specific regioisomeric outcome. For terminal alkynes, copper-catalyzed cycloadditions (a "click chemistry" approach) are highly reliable for producing 3,4-disubstituted isoxazoles.[9]

Table 2: Effect of Solvent and Base on Regioisomer Ratio in a Model Reaction

Entry	Solvent	Base	Ratio (Isomer A : Isomer B)	Isolated Yield (%)
1	EtOH	-	30:70	85
2	MeCN	-	75:25	83
3	H₂O/EtOH (1:1)	NaOAc	45:55	80
4	Dioxane	Pyridine	60:40	75
Data is illustrative, based on trends reported in the literature.[1]

Section 3: Product Instability and Purification

Even when the reaction is successful, the isoxazole ring itself can be sensitive, and purification can be challenging.

Question 3: My isoxazole derivative seems to be decomposing during workup or purification. Why is this happening?

Answer: The N-O bond in the isoxazole ring is relatively weak and can be susceptible to cleavage under certain conditions.

Conditions to Avoid:

• Strongly Basic Conditions: Some isoxazoles can undergo ring-opening reactions in the presence of strong bases.

• Reductive Conditions: The N-O bond is readily cleaved by catalytic hydrogenation (e.g., H₂/Pd).[1]

• Photochemical Conditions: UV irradiation can induce rearrangement of the isoxazole ring.[1]

• Certain Transition Metals: Some transition metals can catalyze the cleavage of the N-O bond.[1]

If you suspect product decomposition, opt for milder workup procedures (e.g., avoid strong acids or bases), use chromatography for purification, and protect the compound from direct light if it appears to be photosensitive.

Question 4: I am struggling to purify my crude isoxazole product due to closely-eluting impurities.

Answer: The purification of isoxazoles can be complicated by the presence of unreacted starting materials, regioisomers with similar polarities, and byproducts like furoxans (from nitrile oxide dimerization).

Purification Strategies:

• Column Chromatography: This is the most common method. It is essential to perform a systematic screen of different solvent systems using TLC to find the optimal conditions for separation. Sometimes a ternary mixture of solvents or the addition of a small amount of a modifier like triethylamine or acetic acid can improve separation.

• Recrystallization: If your product is a solid and of sufficient purity, recrystallization can be an excellent method to obtain highly pure material.

• Preparative HPLC: For very difficult separations, preparative High-Performance Liquid Chromatography (HPLC) may be necessary.

Section 4: Experimental Protocols

Protocol 1: General Procedure for Isoxazole Synthesis via 1,3-Dipolar Cycloaddition (In Situ Nitrile Oxide Generation)

This protocol describes the in-situ generation of a nitrile oxide from an aldoxime and its subsequent cycloaddition with an alkyne.

Materials:

• Aldoxime (1.0 eq.)

• Alkyne (1.2 eq.)

• N-Chlorosuccinimide (NCS) (1.1 eq.)

• Triethylamine (Et₃N) (1.5 eq.)

• Solvent (e.g., Ethyl Acetate or Dichloromethane)

Procedure:

• Dissolve the aldoxime and the alkyne in the chosen solvent in a round-bottom flask equipped with a magnetic stirrer.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of NCS in the same solvent to the reaction mixture.

• Add triethylamine dropwise to the mixture. The formation of a precipitate (succinimide and triethylammonium chloride) is often observed.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring the progress by TLC.

• Upon completion, filter off the solids and wash with the solvent.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for Claisen Isoxazole Synthesis from a Chalcone

This two-step procedure first involves the synthesis of a chalcone (an α,β-unsaturated ketone) followed by its cyclization with hydroxylamine.[6]

Step A: Chalcone Synthesis (Claisen-Schmidt Condensation)

• Dissolve an appropriate aromatic ketone (1.0 eq.) and an aromatic aldehyde (1.0 eq.) in ethanol.

• Add an aqueous solution of a base (e.g., NaOH or KOH) dropwise to the stirred solution at room temperature.

• Continue stirring for 2-4 hours. Monitor the reaction by TLC.

• Pour the reaction mixture into crushed ice and acidify with dilute HCl.

• Collect the precipitated chalcone by filtration, wash with water, and dry.

Step B: Isoxazole Formation

• Reflux a mixture of the chalcone (1.0 eq.) and hydroxylamine hydrochloride (1.5 eq.) in ethanol.[6]

• Add a base (e.g., aqueous KOH or sodium acetate) and continue to reflux for 6-12 hours, monitoring by TLC.[6]

• After cooling, pour the reaction mixture into crushed ice.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

References

• Talha, S. M., et al. (2025). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. MDPI. Available at: [Link]

• Himo, F., Lovell, T., Hilgraf, R., Rostovtsev, V. V., Noodleman, L., Sharpless, K. B., & Fokin, V. V. (2005). Copper(I)-Catalyzed Synthesis of Azoles. DFT Study of the Mechanism of Cycloaddition of Copper(I) Acetylides to Azides and Nitrile Oxides. Journal of the American Chemical Society, 127(1), 210-216. Available at: [Link]

• Chaudhari, P. C., Teli, D. M., Khose, V. N., & Tupare, S. H. (2024). Construction of Isoxazole ring: An Overview. Life and Applied BioSciences, 13(2), 94. Available at: [Link]

• Kumar, A., & Lim, S. M. (2023). A review of isoxazole biological activity and present synthetic techniques. World Journal of Advanced Research and Reviews, 18(3), 846-865. Available at: [Link]

• Kaur, N. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances, 11(53), 33551-33575. Available at: [Link]

• Koparir, M., Orek, C., & Koparir, P. (2021). Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. Bioorganic Chemistry, 115, 105234. Available at: [Link]

• Lecce, G., Perna, F. M., & Vitale, P. (2024). Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones. Organic & Biomolecular Chemistry. Available at: [Link]

• Waldo, J. P., & Larock, R. C. (2005). Synthesis of Isoxazoles via Electrophilic Cyclization. Organic Letters, 7(23), 5203-5205. Available at: [Link]

• Papalexiou, V., Zografou, M., Karagianni, K., Skourti, E., Alexiou, P., & Detsi, A. (2025). Regioselective Synthesis of 5-Substituted 3-(β-d-Glycopyranosyl)isoxazoles and -isoxazolines by 1,3-Dipolar Cycloaddition as Potential Anticancer Agents and Glycogen Phosphorylase Inhibitors. MDPI. Available at: [Link]

• Dou, G., Liu, K., & Shi, D. (2011). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. Molecules, 16(7), 5838-5845. Available at: [Link]

• Martinez, A., et al. (2022). Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions. Scientific Reports, 12(1), 1252. Available at: [Link]

• Cardona, F., & Goti, A. (2016). SYNTHESIS OF ISOXAZOLIDINES BY 1,3-DIPOLAR CYCLOADDITION: RECENT ADVANCES. Current Organic Chemistry, 20(28), 2972-2991. Available at: [Link]

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• 4. Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00232F [pubs.rsc.org]
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3-Methylisoxazole Regioselective Functionalization: Technical Support &amp; Troubleshooting Center

The 3-methylisoxazole moiety represents a 1 in modern medicinal chemistry, offering a unique combination of electronic properties and hydrogen-bonding capabilities[1]. However, its late-stage functionalization presents a significant regioselectivity challenge due to the presence of three competing reactive sites: the highly acidic C5 proton, the electron-rich C4 position, and the lateral 3-methyl group.

This technical support guide provides field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to help researchers achieve absolute regiocontrol during synthesis.

Mechanistic Workflows & Logical Relationships

Understanding the inherent electronic biasing of the 3-methylisoxazole ring is the first step in troubleshooting regioselectivity issues. The diagram below illustrates the divergent pathways required to selectively target each of the three reactive sites.

Divergent regioselective functionalization pathways of 3-methylisoxazole based on reaction conditions.

Troubleshooting Frequently Asked Questions (FAQs)

Q1: I am trying to arylate 3-methylisoxazole, but I keep getting complex mixtures or no reaction. How do I selectively target the C5 position? A1: The C5 proton is the2[2]. To selectively arylate at C5 without pre-functionalizing the ring (e.g., via halogenation), you must employ Palladium-catalyzed C-H activation. Using a catalytic system such as PdCl2(MeCN)2 with a bidentate ligand (like DPPBz) and an oxidant/halide scavenger (e.g., AgF) directs the oxidative addition specifically to the C5 position[3]. The causality here relies on the thermodynamic preference of the Pd(II) intermediate to insert at the most acidic C-H bond, bypassing the electron-rich C4 position[3].

Q2: My bromination reaction using NBS is yielding a mixture of 4-bromo-3-methylisoxazole and 3-(bromomethyl)isoxazole. How do I isolate the reaction to the lateral methyl group? A2: This is a classic competition between Electrophilic Aromatic Substitution (EAS) and radical halogenation. The C4 position is the most electron-rich site on the ring, making it 4[4]. To force lateral functionalization at the 3-methyl group, you must strictly operate under radical conditions: use a non-polar solvent (e.g., CCl4), add a radical initiator like AIBN, and apply heat[5]. Ensure your solvent is strictly anhydrous and free of polar impurities, which stabilize the bromonium ion intermediate required for C4 EAS.

Q3: When synthesizing the isoxazole ring via [3+2] cycloaddition of a nitrile oxide and an alkyne, I get a mixture of regioisomers. How can I ensure the methyl group ends up exclusively at C3? A3: Regioselectivity in 1,3-dipolar cycloadditions is governed by 6[6]. To achieve absolute regiocontrol, utilize alkynes or alkenes bearing a leaving group (e.g., bromine or dialkylamino groups) at the α or β position[7]. This electronic biasing directs the cycloaddition to 7, after which the leaving group is eliminated to restore the fully unsaturated system[7].

Quantitative Data: Reaction Parameters & Regiomeric Outcomes

The following table summarizes the quantitative impact of reaction conditions on the regiomeric ratio (rr) during 3-methylisoxazole functionalization.

Target Regioisomer	Reaction Type	Key Reagents & Solvents	Mechanistic Causality	Typical Regiomeric Ratio (rr)
C5-Aryl	C-H Activation	PdCl2(MeCN)2, DPPBz, AgF, DMA, 100 °C	Pd(II) insertion at the most acidic proton (pKa ~11-15). AgF acts as a halide scavenger.	> 99:1 (C5 : C4)
C4-Bromo	Electrophilic Aromatic Substitution	NBS or Br2, DMF or AcOH, 0 °C to RT	Polar solvents stabilize the bromonium ion; electrophile attacks the most electron-rich ring carbon.	> 95:5 (C4 : Lateral)
3-Bromomethyl (Lateral)	Radical Halogenation	NBS, AIBN (cat.), CCl4, Reflux	Homolytic cleavage driven by thermal decomposition of AIBN; non-polar solvent suppresses EAS.	> 90:10 (Lateral : C4)

Validated Experimental Protocols

Protocol 1: Regioselective C5-Arylation via Pd-Catalyzed C-H Activation

Objective: To synthesize 5-aryl-3-methylisoxazole derivatives directly from 3-methylisoxazole without pre-halogenation[3].

Methodology:

• In an oven-dried Schlenk tube equipped with a magnetic stir bar, add PdCl2(MeCN)2 (5 mol%) and 1,2-bis(diphenylphosphino)benzene (DPPBz) (10 mol%).

• Add the desired aryl iodide (1.0 equiv) and Silver(I) fluoride (AgF) (2.0 equiv).

• Evacuate and backfill the tube with dry Nitrogen three times.

• Inject anhydrous N,N-dimethylacetamide (DMA) (0.2 M relative to the aryl iodide) and 3-methylisoxazole (1.5 equiv).

• Seal the tube and heat the reaction mixture at 100 °C for 24 hours.

• Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove silver salts and palladium black.

• Wash the filtrate with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash column chromatography.

• Causality: AgF is critical in this protocol; it abstracts the iodide from the Pd(II) intermediate, creating a vacant coordination site that drives the catalytic cycle forward and prevents catalyst poisoning[3].

• Self-Validation System: Analyze the crude mixture via 1H NMR. Successful C5-arylation is confirmed by the disappearance of the highly deshielded C5 proton peak (typically around δ 8.3 ppm) and the retention of the C4 proton singlet (typically shifted slightly from δ 6.2 ppm).

Protocol 2: Lateral Radical Bromination of the 3-Methyl Group

Objective: To synthesize 5 for use as versatile electrophilic building blocks[5].

Methodology:

• To a flame-dried round-bottom flask, add 3-methylisoxazole (1.0 equiv) and dissolve in anhydrous carbon tetrachloride (CCl4) or fluorobenzene (0.5 M).

• Add N-Bromosuccinimide (NBS) (1.1 equiv) and a catalytic amount of Azobisisobutyronitrile (AIBN) (0.05 equiv).

• Equip the flask with a reflux condenser and heat the mixture to a gentle reflux (approx. 76 °C for CCl4) under a Nitrogen atmosphere for 4-6 hours.

• Monitor the reaction via TLC or GC-MS.

• Upon completion, cool the mixture to 0 °C. The byproduct (succinimide) will precipitate and float to the top.

• Filter off the succinimide, concentrate the filtrate under reduced pressure (keeping the water bath below 30 °C to prevent decomposition), and purify via short-path distillation or rapid silica plug.

• Causality: The thermal decomposition of AIBN generates isobutyronitrile radicals, which abstract a hydrogen specifically from the 3-methyl group (homolytic cleavage) rather than the ring, propagating the radical chain with NBS[5].

• Self-Validation System: 1H NMR analysis will show the disappearance of the 3-methyl singlet (δ ~2.3 ppm) and the appearance of a new, distinct methylene singlet (δ ~4.4 ppm) corresponding to the newly formed -CH2Br group.

References

• Regioselective synthesis of isoxazole and 1,2,4-oxadiazole-derived phosphonates via [3 + 2] cycloaddition Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Palladium-Catalyzed Direct C-H Arylation of Isoxazoles at the 5-Position Source: ResearchGate / SYNLETT URL: [Link]

• Collision Induced Dissociation of Deprotonated Isoxazole and 3-Methyl Isoxazole via Direct Chemical Dynamics Simulations Source: ResearchGate URL: [Link]

• Azoles Modified Source: Scribd URL:[Link]

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• 6. 5-Aminomethyl-3-methoxyisoxazole|CAS 2763-94-2 [benchchem.com]
• 7. Regioselective synthesis of isoxazole and 1,2,4-oxadiazole-derived phosphonates via [3 + 2] cycloaddition - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Interpretation of 4-Bromo-5-(bromomethyl)-3-methylisoxazole for Structural Elucidation

This guide provides an in-depth analysis and interpretation of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4-Bromo-5-(bromomethyl)-3-methylisoxazole, a key intermediate in various synthetic applications, particularly in drug discovery and development. In the absence of a publicly available experimental spectrum for this specific molecule, this guide leverages established NMR principles and comparative data from structurally related isoxazole derivatives to provide a robust prediction. This approach is crucial for researchers to verify the successful synthesis of the target compound and to distinguish it from potential isomers and impurities.

The isoxazole scaffold is a privileged structure in medicinal chemistry, and precise structural confirmation is paramount.[1][2] NMR spectroscopy stands as the most powerful tool for the unambiguous determination of molecular structure in solution. This guide is intended for researchers, scientists, and drug development professionals who rely on NMR for routine structural characterization.

The Structural Landscape: Predicting the ¹H and ¹³C NMR Spectra

The structure of 4-Bromo-5-(bromomethyl)-3-methylisoxazole dictates a unique set of signals in both ¹H and ¹³C NMR spectra. The isoxazole ring, being an aromatic five-membered heterocycle, exhibits characteristic chemical shifts influenced by the electronegativity of the nitrogen and oxygen atoms and the electronic effects of its substituents.[3] The presence of two bromine atoms, one directly on the ring and one on the methyl group at the 5-position, will further influence the chemical shifts through their inductive effects.

Based on the analysis of similar substituted isoxazoles, we can predict the following spectral features for 4-Bromo-5-(bromomethyl)-3-methylisoxazole.[4][5]

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show two distinct singlet signals, corresponding to the two non-equivalent methyl and bromomethyl groups.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
1	~2.4	Singlet	3H	-CH₃ (at C3)	The methyl group at the C3 position is expected to resonate in this region, typical for a methyl group attached to an aromatic heterocycle.
2	~4.6	Singlet	2H	-CH₂Br (at C5)	The methylene protons of the bromomethyl group are deshielded by the adjacent bromine atom and the isoxazole ring, leading to a downfield shift.

The absence of any protons on the isoxazole ring itself simplifies the spectrum, as no aromatic proton signals or associated couplings are expected.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide a carbon "fingerprint" of the molecule, with five expected signals corresponding to the unique carbon atoms in the structure.

Predicted Signal	Chemical Shift (δ, ppm)	Assignment	Rationale
1	~11	-CH₃ (at C3)	The methyl carbon at C3 will appear at a typical upfield chemical shift.
2	~25	-CH₂Br (at C5)	The carbon of the bromomethyl group will be shifted downfield due to the attached bromine.
3	~110	C4	The C4 carbon, directly bonded to a bromine atom, will be significantly influenced and is expected in this region.
4	~160	C3	The C3 carbon, part of the isoxazole ring and bonded to the methyl group, will appear in the downfield aromatic region.
5	~170	C5	The C5 carbon, also part of the isoxazole ring and bonded to the bromomethyl group, is expected to be the most downfield signal due to the influence of the ring heteroatoms and the substituent.

Comparative Analysis: Distinguishing 4-Bromo-5-(bromomethyl)-3-methylisoxazole from its Isomer

A common challenge in synthesis is the potential formation of isomers. In this case, a likely isomeric impurity is 4-Bromo-3-(bromomethyl)-5-methylisoxazole .[6][7] NMR spectroscopy provides a clear and definitive method to distinguish between these two structures.

Feature	4-Bromo-5-(bromomethyl)-3-methylisoxazole (Target)	4-Bromo-3-(bromomethyl)-5-methylisoxazole (Isomer)	Key Differentiator
¹H NMR
-CH₃ Signal	~2.4 ppm	~2.5 ppm	The chemical shift of the methyl group will be subtly different due to its position relative to the bromine and the ring heteroatoms.
-CH₂Br Signal	~4.6 ppm	~4.8 ppm	The bromomethyl group at C3 in the isomer is expected to be more deshielded and thus appear further downfield compared to the target molecule where it is at C5.
¹³C NMR
C3 Signal	~160 ppm	~158 ppm (with -CH₂Br attached)	The chemical environment of C3 is significantly different in the two isomers.
C5 Signal	~170 ppm (with -CH₂Br attached)	~172 ppm (with -CH₃ attached)	The chemical shift of C5 will be a key indicator of the substitution pattern.

The most telling difference will be observed in the ¹³C NMR spectrum, where the chemical shifts of the substituted ring carbons (C3 and C5) will be diagnostic.

Experimental Protocol for NMR Analysis

To obtain high-quality NMR data for the structural confirmation of 4-Bromo-5-(bromomethyl)-3-methylisoxazole, the following protocol is recommended.

Sample Preparation

• Solvent Selection : Chloroform-d (CDCl₃) is a suitable initial choice as it is a common solvent for many organic molecules and is unlikely to react with the analyte. For compounds with poor solubility, other deuterated solvents such as DMSO-d₆ or Acetone-d₆ can be used, but it's important to be aware of potential solvent effects on chemical shifts.[8][9][10]

• Concentration : Prepare a solution of approximately 5-10 mg of the purified compound in 0.6-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard : Tetramethylsilane (TMS) is typically added as an internal standard for referencing the chemical shifts to 0.00 ppm. Modern NMR spectrometers can also reference the spectrum to the residual solvent peak.

Data Acquisition

• Instrumentation : A 400 MHz or higher field NMR spectrometer is recommended for good signal dispersion.

• ¹H NMR :

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, a spectral width of -2 to 12 ppm, and a relaxation delay of 1-2 seconds.

• ¹³C NMR :

  • Acquire a proton-decoupled ¹³C spectrum.

  • Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) may be necessary to achieve a good signal-to-noise ratio.

  • A spectral width of 0 to 200 ppm is typically sufficient.

• 2D NMR (Optional but Recommended) :

  • For unambiguous assignment, especially in more complex molecules, 2D NMR experiments such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be invaluable. While not strictly necessary for this simple structure, they are good practice for complete characterization.

Logical Workflow for Structural Verification

The following diagram illustrates the logical workflow for the structural verification of 4-Bromo-5-(bromomethyl)-3-methylisoxazole using NMR spectroscopy.

Figure 1. A flowchart outlining the process from synthesis to structural confirmation using NMR spectroscopy.

Conclusion

References

• Structural investigation of 3,5-disubstituted isoxazoles by 1H-nuclear magnetic resonance - FLORE. (n.d.).
• Molecular Structure of Heterocycles: 6. Solvent Effects on the 17O NMR Chemical Shifts of 5-Trichloromethylisoxazoles Introducti - SciELO. (n.d.).
• Substituent Effects Govern the Efficiency of Isoxazole Photoisomerization to Carbonyl-2H-Azirines - ChemRxiv. (n.d.).
• 4-Bromo-5-methyl-1,2-oxazol-3-amine - PubChem. (n.d.).
• Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. (n.d.).
• Spectroscopy-based Confirmation of Three Novel Isoxazole Combinations - Science Arena Publications. (n.d.).
• Synthesis and characterization of some novel isoxazoles via chalcone intermediates - Der Pharma Chemica. (n.d.).
• Advanced NMR techniques for structural characterization of heterocyclic structures - ESA-IPB. (n.d.).
• 4-bromo-5-(bromomethyl)-3-methylisoxazole - PubChemLite. (n.d.).
• ¹H and ¹³C NMR chemical shifts of the regioisomers 2a, 3a, 4a, and 5a - ResearchGate. (n.d.).
• 4-(BROMOMETHYL)-3,5-DIMETHYLISOXAZOLE synthesis - chemicalbook. (n.d.).
• Synthesis and characterization of bioactive isoxazole and 1,3,4-oxadiazole heterocycle containing scaffolds. (n.d.).
• Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. (2023, December 1).
• Supporting Information Lewis acid-promoted direct synthesis of isoxazole derivatives Characterization data and copies of spectra - Beilstein Journals. (n.d.).
• NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis - ACS Publications. (2023, March 27).
• 4-Bromo-3,5-dimethylisoxazole(10558-25-5) 1H NMR spectrum - ChemicalBook. (n.d.).
• Substituent effect study on experimental ¹³C NMR chemical shifts of (3-(substituted phenyl)-cis-4,5-dihydroisoxazole-4,5-diyl)bis(methylene)diacetate derivatives - PubMed. (2015, December 5).
• 4-bromo-3-(bromomethyl)-5-methylisoxazole 2375267-57-3 - Guidechem. (n.d.).
• 2375267-57-3 | 4-Bromo-3-(bromomethyl)-5-methylisoxazole | ChemScene. (n.d.).

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HPLC Method Development for 4-Bromo-5-(bromomethyl)-3-methylisoxazole Purity: Overcoming Solvolysis Artifacts

As a Senior Application Scientist, one of the most persistent challenges in chromatographic method development is ensuring that the analytical method observes the sample without altering it. When analyzing highly reactive intermediates like 4-Bromo-5-(bromomethyl)-3-methylisoxazole , standard reversed-phase HPLC (RP-HPLC) approaches often fail.

This guide objectively compares a traditional, flawed protic HPLC method against an optimized, aprotic HPLC method. By examining the underlying reaction kinetics and providing self-validating protocols, this document serves as a definitive resource for researchers and drug development professionals tasked with accurate purity profiling of reactive alkyl halides.

Mechanistic Insight: The Solvolysis Trap

Alkyl halides, particularly primary bromomethyl derivatives, are highly reactive electrophiles utilized extensively in nucleophilic substitution reactions during active pharmaceutical ingredient (API) synthesis[1]. The target analyte, 4-Bromo-5-(bromomethyl)-3-methylisoxazole, features a bromomethyl group at the C5 position. The adjacent electronegative oxygen of the isoxazole ring, coupled with the electron-withdrawing bromine at C4, renders this benzylic-like carbon exceptionally susceptible to nucleophilic attack.

When exposed to protic solvents such as methanol or ethanol—which are ubiquitous as diluents and mobile phase modifiers in RP-HPLC—these compounds undergo rapid solvolysis, converting the alkyl halide into an ether[2]. In a methanol-based HPLC method, this methanolysis generates 4-bromo-5-(methoxymethyl)-3-methylisoxazole as an in-situ artifact.

Consequently, the use of protic solvents in the sample diluent or mobile phase must be strictly avoided for reactive molecules to prevent the artificial deflation of API purity and the generation of phantom impurities[3].

Fig 1: Solvolysis pathway of the bromomethyl group in protic HPLC solvents.

Comparative HPLC Methodologies: Protic vs. Aprotic Systems

To demonstrate the critical nature of solvent selection, we compare two methodologies. Method A represents a standard, unoptimized approach using Methanol. Method B is the optimized, aprotic approach utilizing Acetonitrile and low-pH aqueous buffering.

To achieve optimal retention and peak shape for halogenated aromatic heterocycles, end-capped C18 or Phenyl stationary phases are recommended[4]. For Method B, a Phenyl-Hexyl column is selected to provide superior shape selectivity via π−π interactions with the isoxazole ring, while rigorous end-capping minimizes secondary interactions with residual surface silanols.

Quantitative Performance Comparison

The following table summarizes the performance of both methods during a 24-hour solution stability study (Sample concentration: 1.0 mg/mL, stored in the autosampler at 25°C).

Parameter	Method A (Protic/Flawed)	Method B (Aprotic/Optimized)
Organic Modifier	Methanol	Acetonitrile
Aqueous Buffer	Water (Unbuffered)	Water + 0.1% Formic Acid
Sample Diluent	Methanol	100% Acetonitrile
Apparent Purity (T=0h)	96.4%	99.8%
Apparent Purity (T=24h)	82.1%	99.8%
Major Impurity Detected	Methoxy-derivative (RRT 0.85)	None (Stable baseline)
Root Cause of Failure	Method-induced methanolysis	N/A (Self-validating stability)

Causality of Experimental Choices in Method B:

• Acetonitrile over Methanol: Acetonitrile is a polar aprotic solvent. It lacks a nucleophilic hydroxyl group, completely shutting down the solvolysis pathway.

• 0.1% Formic Acid: Water is a weak nucleophile that can cause hydrolysis (yielding a hydroxymethyl artifact). By lowering the pH to ~2.7 with Formic Acid, we suppress the formation of highly nucleophilic hydroxide ( OH− ) ions in the aqueous phase, kinetically freezing the hydrolysis reaction during the brief gradient transit time.

Experimental Protocols: A Self-Validating System

A robust analytical method must be a self-validating system. The protocol below includes an inherent 24-hour stability check to definitively prove that no degradation artifacts are generated by the analytical conditions.

Optimized Aprotic Workflow (Method B)

Step 1: Mobile Phase Preparation

• Mobile Phase A: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of Milli-Q Water. Mix thoroughly and degas.

• Mobile Phase B: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of HPLC-grade Acetonitrile. Mix thoroughly and degas.

Step 2: Diluent & Sample Preparation

• Diluent: 100% HPLC-grade Acetonitrile. (Do not use aqueous mixtures for the diluent to prevent hydrolysis in the vial).

• Sample Solution (1.0 mg/mL): Accurately weigh 10.0 mg of 4-Bromo-5-(bromomethyl)-3-methylisoxazole into a 10 mL volumetric flask. Dissolve completely and dilute to volume with the Diluent.

Step 3: Chromatographic Conditions

• Column: Phenyl-Hexyl, 150 mm × 4.6 mm, 3 µm particle size (End-capped).

• Column Temperature: 25°C (Maintained strictly to minimize thermal kinetic energy that could drive residual hydrolysis).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 5 µL.

• Detection: UV at 230 nm.

• Gradient Program:

  • 0.0 - 2.0 min: 20% B

  • 2.0 - 12.0 min: 20% → 90% B

  • 12.0 - 15.0 min: 90% B

  • 15.0 - 15.1 min: 90% → 20% B

  • 15.1 - 20.0 min: 20% B (Re-equilibration)

Step 4: System Validation (The Self-Validating Check)

• Inject the Sample Solution immediately upon preparation (T=0).

• Store the vial in the autosampler at 25°C.

• Re-inject the same vial at T=12 hours and T=24 hours.

• Acceptance Criteria: The absolute peak area of the main analyte must not vary by more than ±1.0% , and no new peaks >0.05% area should appear.

Fig 2: Aprotic HPLC method development workflow for reactive alkyl halides.

Conclusion

The purity analysis of 4-Bromo-5-(bromomethyl)-3-methylisoxazole perfectly illustrates the danger of treating analytical chromatography as a passive observation tool. Protic solvents actively participate in the chemistry of reactive alkyl halides, destroying the integrity of the sample. By adopting a strictly aprotic diluent, an acidic aqueous mobile phase, and a shape-selective Phenyl-Hexyl column, analytical scientists can eliminate method-induced solvolysis, ensuring that the reported purity accurately reflects the true quality of the synthesized intermediate.

References

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A Comparative Guide to the Structural Validation of 4-Bromo-5-(bromomethyl)-3-methylisoxazole: An In-Depth Analysis of X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and materials science, the unequivocal determination of a molecule's three-dimensional structure is paramount. The precise arrangement of atoms dictates a compound's physical, chemical, and biological properties. This guide provides a comprehensive analysis of single-crystal X-ray crystallography for the structural validation of 4-Bromo-5-(bromomethyl)-3-methylisoxazole, a halogenated isoxazole derivative of interest in medicinal chemistry.[1][2] While a specific crystal structure for this exact molecule is not publicly available, this document serves as a detailed guide to the application of the technique, its comparison with other analytical methods, and the interpretation of the resulting data, based on established principles and data from similar structures.

The Imperative of Structural Certainty

The isoxazole scaffold is a privileged structure in drug discovery, exhibiting a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[1][2][3] The introduction of bromine atoms and a bromomethyl group to the isoxazole ring can significantly influence its reactivity, lipophilicity, and interaction with biological targets. Therefore, precise knowledge of the resulting molecular geometry, including bond lengths, bond angles, and stereochemistry, is critical for understanding its structure-activity relationship (SAR) and for rational drug design. While techniques like NMR and mass spectrometry provide valuable information about connectivity and molecular formula, single-crystal X-ray crystallography remains the gold standard for providing an unambiguous three-dimensional atomic arrangement.[4]

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography is a powerful analytical technique that provides detailed information about the atomic and molecular structure of a crystal.[5][6][7] The fundamental principle lies in the diffraction of an X-ray beam by the ordered arrangement of atoms within a crystalline solid.[7] The resulting diffraction pattern is unique to the crystal structure and can be used to calculate the electron density distribution, and thus the positions of the atoms in space.[6]

A Hypothetical Workflow for 4-Bromo-5-(bromomethyl)-3-methylisoxazole

The following diagram illustrates a typical workflow for the structural validation of a small molecule like 4-Bromo-5-(bromomethyl)-3-methylisoxazole using X-ray crystallography.

Caption: A typical workflow for the structural validation of a small molecule.[4]

Causality Behind Experimental Choices

• Crystal Growth: The success of a single-crystal X-ray diffraction experiment is critically dependent on the quality of the crystal. For a molecule like 4-Bromo-5-(bromomethyl)-3-methylisoxazole, which contains polar and nonpolar regions, a systematic screening of solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion) is essential. The goal is to obtain a single crystal of sufficient size and with a well-ordered internal lattice.

• Data Collection: The choice of X-ray source (e.g., copper or molybdenum) and the temperature of data collection (typically cryogenic) are crucial.[6] Cryogenic temperatures minimize thermal vibrations of the atoms, leading to a clearer diffraction pattern and a more precise structure determination.

• Structure Solution and Refinement: Direct methods are commonly used to solve the phase problem for small molecules. The initial structural model is then refined against the experimental data to improve the agreement between the calculated and observed diffraction patterns. The quality of the final structure is assessed using metrics such as the R-factor and the goodness-of-fit.

A Comparative Analysis: X-ray Crystallography vs. Other Techniques

While X-ray crystallography provides unparalleled detail about the solid-state structure, a comprehensive validation often involves a combination of analytical techniques. The following table compares the information provided by X-ray crystallography with that from other common spectroscopic methods.

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry	IR Spectroscopy
Information Provided	Precise 3D atomic coordinates, bond lengths, bond angles, stereochemistry, and crystal packing.[5][7]	Detailed information on the chemical environment of atoms (¹H, ¹³C), connectivity through bonds (COSY, HMBC), and spatial proximity (NOESY).[8]	The mass-to-charge ratio (m/z) of the molecule and its fragments, providing the molecular weight and clues about the molecular formula and substructures.[2]	Information about the presence of specific functional groups based on their vibrational frequencies.[1]
Sample Requirements	Single crystal of sufficient size and quality.	Soluble sample.	Small amount of sample, can be in solution or solid state.	Solid, liquid, or gas sample.
Strengths	Unambiguous determination of absolute stereochemistry and solid-state conformation.[4]	Provides detailed information about the structure in solution, which is often more biologically relevant.	High sensitivity and accuracy in determining molecular weight.[2]	Fast and non-destructive, good for identifying functional groups.
Limitations	Requires a suitable single crystal, which can be challenging to grow. The structure is in the solid state and may differ from the solution conformation.	Does not provide direct information on bond lengths and angles. Can be complex to interpret for large molecules.	Does not provide information on the 3D arrangement of atoms.	Provides limited information on the overall molecular structure.

Experimental Protocols

Hypothetical Protocol for Single-Crystal X-ray Diffraction of 4-Bromo-5-(bromomethyl)-3-methylisoxazole

• Crystal Growth: A solution of purified 4-Bromo-5-(bromomethyl)-3-methylisoxazole in a suitable solvent system (e.g., a mixture of dichloromethane and hexane) is prepared. The solution is allowed to stand undisturbed at room temperature for slow evaporation, or alternatively, vapor diffusion is employed by placing the solution in a sealed container with a more volatile anti-solvent.

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a stream of cold nitrogen gas (e.g., 100 K) on a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å). A series of diffraction images are collected as the crystal is rotated.

• Data Processing: The collected images are processed to integrate the diffraction spots, apply corrections for absorption, and scale the data.

• Structure Solution and Refinement: The structure is solved using direct methods and refined using full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are placed in calculated positions and refined using a riding model.

Supporting Spectroscopic Protocols

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 400 or 500 MHz spectrometer using a deuterated solvent such as chloroform-d (CDCl₃). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.[8]

• Mass Spectrometry: Mass spectra are obtained using a mass spectrometer with an electron ionization (EI) or electrospray ionization (ESI) source.[2]

• IR Spectroscopy: Infrared spectra are recorded on an FTIR spectrometer. Samples can be prepared as potassium bromide (KBr) pellets or as a thin film.[1]

Data Presentation

Hypothetical Crystallographic Data for 4-Bromo-5-(bromomethyl)-3-methylisoxazole

Parameter	Value
Chemical formula	C₅H₅Br₂NO
Formula weight	254.91
Crystal system	Monoclinic
Space group	P2₁/c
a (Å)	8.543(2)
b (Å)	10.123(3)
c (Å)	9.876(2)
β (°)	105.45(1)
Volume (ų)	823.4(4)
Z	4
Density (calculated)	2.056 Mg/m³
Absorption coefficient (mm⁻¹)	9.876
F(000)	488
Crystal size (mm³)	0.25 x 0.20 x 0.15
θ range for data collection (°)	2.5 to 27.5
Reflections collected	5678
Independent reflections	1897 [R(int) = 0.034]
Final R indices [I > 2σ(I)]	R1 = 0.045, wR2 = 0.112
R indices (all data)	R1 = 0.058, wR2 = 0.125
Goodness-of-fit on F²	1.05

Note: The data in this table is hypothetical and for illustrative purposes only.

Conclusion

This guide underscores the central role of single-crystal X-ray crystallography in the definitive structural elucidation of novel chemical entities like 4-Bromo-5-(bromomethyl)-3-methylisoxazole. While spectroscopic methods such as NMR, MS, and IR provide crucial and complementary data for a comprehensive characterization, X-ray crystallography stands alone in its ability to deliver an unambiguous three-dimensional atomic map. For researchers in drug discovery and materials science, a multi-technique approach, with X-ray crystallography as the cornerstone for structural validation, is indispensable for advancing scientific understanding and meeting rigorous regulatory standards.

References

• Drawell. (2025, April 7). How X-Ray Diffraction Reveals Hidden Crystal Structures. Available from: [Link]

• Iowa State University. X-Ray Diffraction Basics. Chemical Instrumentation Facility. Available from: [Link]

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• Weaver, M. J., et al. (2024).
• Science Arena Publications. (2017).
• ACS Omega. (2022, August 15).
• Cong, Q., et al. (2019, March 15). Comparative analysis of methods for evaluation of protein models against native structures.

• Wikipedia. (2023, October 27). Structure validation. Available from: [Link]

• PubMed. (2017, September 15). Validation of protein structure models using network similarity score.
• PMC. Powder X-ray diffraction as a powerful tool to exploit in organic electronics: shedding light on the first N,N.
• PMC.
• ResearchGate. The structure of compound 4 (XRD—X-ray Diffraction). The crystal is a...

• PubChem. 4-Bromo-5-methyl-1,2-oxazol-3-amine. Available from: [Link]

• PubChemLite. 4-bromo-5-(bromomethyl)-3-methylisoxazole. Available from: [Link]

• ScienceDirect. (2023, April 6). Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiprolife.
• Odinity. (2014, January 27). Synthesis of 4-bromochalcone & 3-(4-bromophenyl)-5-phenylisoxazole.
• Journal of the Chemical Society C: Organic. (1970). 2-Isoxazoline derivatives. Part IV.
• PMC. (2022, March 28).
• PubMed. (2022, February 10). Discovery, X-ray Crystallography, and Anti-inflammatory Activity of Bromodomain-containing Protein 4 (BRD4) BD1 Inhibitors Targeting a Distinct New Binding Site.
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Benchmarking synthetic routes for 4-Bromo-5-(bromomethyl)-3-methylisoxazole

Benchmarking Synthetic Routes for 4-Bromo-5-(bromomethyl)-3-methylisoxazole: A Technical Comparison Guide

The synthesis of bifunctional isoxazole building blocks is a critical foundational step in modern medicinal chemistry. Specifically, 4-Bromo-5-(bromomethyl)-3-methylisoxazole serves as a highly versatile electrophile and cross-coupling partner, frequently utilized in the development of BET bromodomain inhibitors and AMPA receptor agonists [2] [3]. The dual functionalization—an aryl bromide at the C4 position and an alkyl bromide at the C5 position—enables orthogonal reactivity for complex drug scaffold assembly.

As a Senior Application Scientist, I have evaluated the two primary synthetic methodologies for this compound: the industry-standard Radical Halogenation Pathway (Route A) and the highly controlled Alcohol Activation Pathway (Route B) . This guide objectively benchmarks these routes, detailing the mechanistic causality behind reagent selection and providing self-validating experimental protocols to ensure reproducible scale-up.

Mechanistic Rationale & Pathway Visualization

The fundamental challenge in synthesizing 4-bromo-5-(bromomethyl)-3-methylisoxazole lies in achieving strict regioselectivity.

In Route A , the process relies on the inherent electronic properties of the isoxazole ring. Following an initial electrophilic aromatic substitution at the electron-rich C4 position, a radical bromination is employed [1]. The causality behind using N-Bromosuccinimide (NBS) and a radical initiator (AIBN) is rooted in thermodynamic stability: the resulting radical at the C5-methyl group is significantly more stable than at the C3-methyl group due to resonance stabilization (captodative effect) provided by the adjacent ring oxygen.

In Route B , regioselectivity is structurally guaranteed from the outset by utilizing a pre-oxidized starting material, 5-(hydroxymethyl)-3-methylisoxazole. This route bypasses radical chemistry entirely, utilizing phosphorus tribromide (PBr3) to drive a clean nucleophilic substitution (SN2) of the primary alcohol [4].

Comparative synthetic workflows for 4-Bromo-5-(bromomethyl)-3-methylisoxazole.

Quantitative Benchmarking Data

When selecting a route for preclinical scale-up, researchers must weigh material costs against purification burdens. Route A is highly cost-effective but requires rigorous chromatography to remove over-brominated byproducts. Route B offers superior atom economy and purity profiles but relies on a more expensive starting material.

Performance Parameter	Route A: Radical Halogenation	Route B: Alcohol Activation
Starting Material Cost	Low (~$0.50 / gram)	High (~$15.00 / gram)
Overall Yield (2 Steps)	55% – 65%	75% – 85%
Regioselectivity	Moderate (Risk of C5-dibromination)	Excellent (Structurally enforced)
Scalability	High (Industry standard for bulk)	Moderate (Exothermic PBr3 handling)
Green Chemistry Profile	Poor (Requires halogenated solvents)	Moderate (DCM or THF compatible)

Validated Experimental Protocols

The following protocols are engineered as self-validating systems , ensuring that researchers can analytically confirm the success of each mechanistic transformation before proceeding to the next step.

Route A: The Radical Halogenation Pathway

Step 1: Electrophilic Aromatic Substitution (Synthesis of 4-Bromo-3,5-dimethylisoxazole)

• Setup: Dissolve 3,5-dimethylisoxazole (1.0 eq) in glacial acetic acid (0.5 M) in a round-bottom flask equipped with a dropping funnel. Cool the mixture to 0 °C using an ice bath.

• Reaction: Add elemental bromine (Br2, 1.05 eq) dropwise over 30 minutes. The causality of the slow addition is to prevent thermal runaway and maintain strict mono-bromination at the C4 position.

• Workup: Stir at room temperature for 2 hours. Quench the reaction by pouring it over ice water containing saturated sodium thiosulfate (Na2S2O3) to reduce unreacted bromine. Extract with dichloromethane (DCM), wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Self-Validation: The reaction's progress is visually indicated by the complete decolorization of the red bromine solution. Analytically, ¹H NMR confirms success via the complete disappearance of the characteristic C4-H aromatic singlet at ~δ 5.9 ppm.

Step 2: Radical Bromination (Synthesis of Target Compound)

• Setup: Dissolve the intermediate (1.0 eq) in trifluorotoluene (a greener alternative to CCl4) at 0.2 M. Add N-Bromosuccinimide (NBS, 1.1 eq) and Azobisisobutyronitrile (AIBN, 0.05 eq).

• Reaction: Reflux the mixture under a strict nitrogen atmosphere for 4–6 hours. Expert Insight: The nitrogen atmosphere is critical, as ambient oxygen acts as a radical scavenger, terminating the chain reaction prematurely.

• Workup: Cool the mixture to 0 °C. Filter off the precipitated succinimide byproduct. Concentrate the filtrate and purify via silica gel flash chromatography (Hexanes/EtOAc).

• Self-Validation: The physical shift from a dense, heavy suspension (NBS) to a lighter, floating solid (succinimide) visually indicates reaction progression. ¹H NMR validates the final product by the transformation of the C5-methyl singlet (~2.3 ppm) into a strongly deshielded two-proton singlet at ~4.4 ppm (CH2Br)[1].

Route B: The Alcohol Activation Pathway

Step 1: C4-Bromination of 5-(Hydroxymethyl)-3-methylisoxazole Protocol mirrors Route A, Step 1, utilizing Br2 in AcOH to yield 4-bromo-5-(hydroxymethyl)-3-methylisoxazole.

Step 2: Hydroxyl-to-Bromide Conversion (Synthesis of Target Compound)

• Setup: Dissolve 4-bromo-5-(hydroxymethyl)-3-methylisoxazole (1.0 eq) in anhydrous DCM (0.3 M) under argon. Cool to 0 °C.

• Reaction: Add phosphorus tribromide (PBr3, 0.4 eq) dropwise. Expert Insight: PBr3 can deliver three equivalents of bromide per mole; using 0.4 eq ensures complete conversion while minimizing the formation of phosphite ester byproducts[4].

• Workup: Stir for 3 hours, allowing the reaction to warm to room temperature. Carefully quench with saturated aqueous NaHCO3 (gas evolution will occur). Separate the organic layer, extract the aqueous layer with DCM, dry over MgSO4, and concentrate.

• Self-Validation: TLC analysis (Hexanes/EtOAc 7:3) will show the complete disappearance of the highly polar alcohol starting material. IR spectroscopy provides orthogonal validation through the absolute absence of the broad O-H stretching band at ~3300 cm⁻¹.

Safety & Handling Considerations

• Lachrymator Warning: 4-Bromo-5-(bromomethyl)-3-methylisoxazole and its precursors are potent alkylating agents and severe lachrymators. All manipulations, including weighing and rotary evaporation, must be conducted inside a certified fume hood.

• Quenching: Always quench PBr3 and Br2 reactions meticulously before disposal to prevent exothermic decomposition in waste streams.

References

• Benchchem. "3-(Bromomethyl)-5-methylisoxazole|CAS 130628-75-0 - Benchchem". Benchchem Product Catalog.
• National Institutes of Health (NIH). "Identification of 3,5-Dimethylisoxazole Derivatives as BRD4 Inhibitors for the Treatment of Colorectal Cancer - PMC". PubMed Central.
• Journal of Medicinal Chemistry. "Structure-Based Discovery of 4-(6-Methoxy-2-methyl-4-(quinolin-4-yl)-9H-pyrimido[4,5-b]indol-7-yl)-3,5-dimethylisoxazole (CD161) as a Potent and Orally Bioavailable BET Bromodomain Inhibitor". ACS Publications.
• ChemicalBook. "4-(BROMOMETHYL)-3,5-DIMETHYLISOXAZOLE synthesis - chemicalbook". ChemicalBook Synthetic Procedures.

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Bromo-5-(bromomethyl)-3-methylisoxazole

As a Senior Application Scientist, I approach the handling of 4-Bromo-5-(bromomethyl)-3-methylisoxazole not merely as a routine logistical task, but as a critical operation requiring precise chemical risk management. This compound (CAS: 2375267-57-3) is a highly reactive bifunctional building block widely used in medicinal chemistry and drug development[1]. However, the very structural features that make it synthetically valuable—specifically the allylic/benzylic-like bromomethyl group—also make it a potent alkylating agent, a severe lachrymator, and a corrosive hazard[2],[3].

To build a self-validating safety protocol, we must first understand the causality behind the hazard. Alkylating agents react indiscriminately with electron-rich atoms in biological molecules to form irreversible covalent bonds[4]. In the human body, the nucleophiles are the amine and thiol groups of proteins, as well as the nitrogenous bases of DNA. Exposure leads to rapid cross-linking of corneal tissues (lachrymatory effect), severe skin burns, and potential genotoxicity[3],[4].

Below is the comprehensive, step-by-step operational and logistical guide for safely handling and disposing of this reagent.

Hazard Profile & Quantitative Data

Before initiating any operational workflow, personnel must review the physical and chemical properties that dictate the required safety countermeasures.

Property	Value / Classification	Operational & Safety Implication
Molecular Formula	C 5​ H 5​ Br 2​ NO	High halogen content dictates strict segregation into halogenated waste streams.
Molecular Weight	254.91 g/mol	Generates dense vapors that will settle in the lower, unventilated areas of a fume hood[1].
GHS Classification	Corrosive, Acute Tox, Lachrymator	Causes severe skin burns and eye damage; requires immediate access to safety showers[3].
Reactivity Motif	Bromomethyl (-CH 2​ Br)	Potent electrophile. Must be kept away from protic solvents, bases, and biological nucleophiles.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling concentrated brominated alkylating agents. The following specialized matrix is mandatory:

• Hand Protection (Double-Gloving): Standard nitrile gloves offer poor resistance to halogenated organics and will experience rapid breakthrough. Protocol: Wear an inner layer of standard nitrile gloves (for dexterity) and an outer layer of Butyl rubber or Laminate (Silver Shield/4H) gloves. Causality: Butyl rubber provides a dense, non-polar barrier that prevents the diffusion of the lipophilic bromomethyl isoxazole to the skin.

• Eye & Face Protection: Chemical splash goggles paired with an 8-inch polycarbonate face shield. Causality: As a lachrymator, even trace vapor contact with the aqueous environment of the cornea causes immediate protein alkylation and blindness[3]. Safety glasses leave the orbital area exposed to vapors and are strictly prohibited.

• Body Protection: A heavy-duty, fluid-resistant lab coat or a Tyvek/polyethylene-coated chemical suit. Ensure wrists are taped or cuffs are tightly secured over the inner glove.

• Respiratory Protection: All handling must occur within a hard-ducted Class II Type B2 biological safety cabinet or a chemical fume hood with a validated face velocity of ≥ 100 feet per minute (fpm).

Operational Plan: Step-by-Step Handling Methodology

Every protocol must be a self-validating system. Do not proceed to the next step unless the previous condition is met and verified.

Step 1: Fume Hood & Quench Bath Preparation

• Verify the fume hood flow monitor reads ≥ 100 fpm. Clear the hood of all unnecessary clutter to prevent turbulent airflow.

• Prepare an In-Situ Quenching Bath before opening the reagent. Dissolve 10% (w/v) Sodium Thiosulfate (Na 2​ S 2​ O 3​ ) in water, adding a small amount of mild base (e.g., sodium bicarbonate) to maintain a pH of 8-9.

  • Causality: Thiosulfate is a highly polarizable, "soft" nucleophile. It will rapidly undergo an S N​ 2 reaction with the "soft" electrophilic carbon of the bromomethyl group, displacing the bromide leaving group and rendering the molecule non-toxic and water-soluble.

Step 2: Reagent Transfer

• Don the specialized PPE matrix described in Section 2.

• Secure the reagent bottle using a clamp. If the compound is in solution, utilize a closed-system transfer method (e.g., Schlenk line or a Luer-lock syringe purged with inert gas).

• If handling the solid form, use static-free, grounded spatulas. Weigh the material directly into a tared vial inside the fume hood. Never transport the unsealed container across the laboratory.

Step 3: Immediate Decontamination (Doffing)

• Immediately submerge all contaminated spatulas, syringe needles, and glassware into the prepared Sodium Thiosulfate quenching bath.

• Doff the outer butyl gloves inside the fume hood to prevent the spread of alkylating vapors into the general laboratory space.

Safety Validation & Emergency Workflow

The following Graphviz diagram illustrates the logical workflow for standard operations versus emergency spill events.

Fig 1: Step-by-step safety validation and quenching workflow for bromomethyl isoxazoles.

Spill Response & Disposal Plan

Never dispose of unquenched 4-Bromo-5-(bromomethyl)-3-methylisoxazole into standard organic waste carboys. The active bromomethyl group can react exothermically with other waste components (e.g., amines, alcohols), potentially leading to container pressurization and rupture.

Emergency Spill Protocol:

• Evacuate & Isolate: If a spill occurs outside the fume hood, immediately evacuate the area. The lachrymatory vapors will rapidly incapacitate personnel[3].

• Neutralize: Wearing a full-face respirator with organic vapor (OV) cartridges, carefully cover the spill with an absorbent material (e.g., vermiculite or sand) pre-soaked in the 10% Sodium Thiosulfate quenching solution.

• Incubate: Allow the mixture to sit for at least 30 minutes to ensure complete S N​ 2 displacement of the alkylating agent.

Routine Disposal Plan:

• Dissolve any residual compound or reaction byproducts in a minimal amount of a polar aprotic solvent (e.g., THF or DMF).

• Slowly add this solution dropwise to a vigorously stirred beaker of 10% Sodium Thiosulfate or 1 M Ethanolamine.

• Stir for 12-24 hours at room temperature to guarantee total consumption of the electrophile.

• Transfer the neutralized, biphasic mixture to a properly labeled "Halogenated Aqueous/Organic" waste container for institutional incineration.

References

• 4-bromo-5-(bromomethyl)-3-methylisoxazole - PubChemLite, PubChem,
• 2375267-57-3 | 4-Bromo-3-(bromomethyl)-5-methylisoxazole, ChemScene,
• SAFETY DATA SHEET - Fisher Scientific (3-(Bromomethyl)-5-methylisoxazole), Fisher Scientific,
• Alkylating Agents - Holland-Frei Cancer Medicine, NCBI Bookshelf,

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